Molybdenum metallic

• CAS No.: 22541-87-3
• Molecular Formula: Mo+2
• Molecular Weight: 95.95 g/mol
• IUPAC Name: molybdenum(2+)
• InChI: InChI=1S/Mo/q+2
• InChI Key: MMVYPOCJESWGTC-UHFFFAOYSA-N
• Canonical SMILES: [Mo+2]
• melting_point: 2622 °C
• physical_description: Solid

Description

Overview of Molybdenum's Significance in Scientific Disciplines

Molybdenum's distinct physical and chemical properties make it an indispensable material across a wide array of scientific and industrial fields. ephg.limited Its versatility stems from its high melting point, strength, corrosion resistance, and catalytic activity. heegermaterials.commolybdenum42.com

Materials Science and Metallurgy A primary application of molybdenum, accounting for about 80% of its global production, is as an alloying element. wikipedia.org It significantly enhances the properties of steels and other alloys. openaccessjournals.comimoa.info When added to steel, even in small quantities (as little as 0.1%), molybdenum increases hardness, strength, toughness, weldability, and resistance to corrosion and wear. openaccessjournals.comimoa.infoimoa.info These "moly steel" alloys are crucial for engine parts, pipelines, and construction. ephg.limitedrsc.orgopenaccessjournals.com

Molybdenum's extremely high melting point of 2,623 °C (4,753 °F) is the sixth-highest among naturally occurring elements. wikipedia.org This property, combined with its low thermal expansion and high-temperature strength, makes it a key component in superalloys for the aerospace industry, high-temperature furnace components, and heating elements. ephg.limitedheegermaterials.comcorrotherm.co.ukplansee.com The metal's Body-Centered Cubic (BCC) crystal structure contributes to its stability at elevated temperatures. openaccessjournals.com

Recent research has focused on advanced manufacturing techniques for molybdenum alloys. For instance, researchers at Oak Ridge National Laboratory (ORNL) successfully used Electron Beam Powder Bed Fusion (PBF-EB) to produce crack-free, dense parts from a molybdenum-titanium carbide alloy, demonstrating its viability for additive manufacturing in aerospace and energy applications. metal-am.com

Interactive Table: Properties of Molybdenum (Mo)

Property	Value
Atomic Number	42 rsc.orgwikipedia.org
Atomic Weight	95.95 g/mol wikipedia.org
Crystal Structure	Body-Centered Cubic (BCC) openaccessjournals.comthermofisher.comimoa.info
Density	10.22 g/cm³ imoa.info
Melting Point	2,623 °C / 4,753 °F / 2,896 K rsc.orgopenaccessjournals.comwikipedia.org
Boiling Point	4,639 °C / 8,382 °F / 4,912 K rsc.org
Mohs Hardness	5.5 wikipedia.org
Coefficient of Thermal Expansion	4.8 x 10⁻⁶ /K (at 25°C) imoa.info
Thermal Conductivity	138 W/m·K (at 20°C) imoa.info
Electrical Resistivity	~0.05 Ω·mm²/m (at room temperature) plansee.com

Electronics and Semiconductors In the electronics industry, molybdenum is valued for its good electrical conductivity and stability at high temperatures. aemmetal.com It is used to manufacture components like semiconductor base plates, electrical contacts, and filaments. plansee.comaemmetal.comchemetalusa.com Molybdenum serves as a material for gates and conductive lines in the manufacturing of integrated circuits. chemetalusa.com Its high conductivity ensures efficient current flow, while its thermal stability is crucial for the reliability of semiconductor devices. chemetalusa.com Furthermore, it can act as a diffusion barrier to prevent metal atoms from migrating into the silicon substrate at high temperatures. chemetalusa.com

Molybdenum is also a key material in thin-film transistors (TFTs), which are essential for controlling the pixels in flat-panel displays found in televisions and computer monitors. aemmetal.com Research has shown that molybdenum disulfide (MoS₂), a semiconductor material, is a promising candidate for making thin-film transistors for applications in extreme temperatures. thermofisher.com Another area of research involves the controlled growth of MoS₂ on molybdenum patterns. A novel approach uses Joule heating to selectively oxidize bulk molybdenum, creating molybdenum oxide layers (primarily MoO₂ and MoO₃) that act as nucleation sites for the subsequent growth of MoS₂ films for advanced electronic and optoelectronic applications. mdpi.com

Catalysis Molybdenum compounds are highly effective catalysts in numerous industrial chemical processes. wikipedia.orgmolybdenum42.com Molybdenum-based catalysts are particularly important in the petroleum industry for hydrodesulfurization (HDS), a process that removes sulfur from crude oil, natural gas, and other petroleum products. thermofisher.commolybdenum42.comimoa.infolidsen.com The catalyst typically consists of molybdenum disulfide (MoS₂) on an alumina (B75360) support, often promoted with cobalt or nickel. imoa.info A key advantage of molybdenum catalysts is their resistance to poisoning by sulfur compounds, which allows them to function in environments where precious metal catalysts would fail. imoa.info

Beyond petroleum refining, molybdenum catalysts are used in chemical synthesis for the production of polymers and plastics. molybdenum42.com In the automotive sector, they are a component of catalytic converters, helping to transform harmful emissions like nitrogen oxides and carbon monoxide into less harmful substances. molybdenum42.com Research is also active in the field of molybdenum carbide catalysts. researchgate.net Studies have shown that the catalytic properties of molybdenum carbide are comparable to those of noble metals in reactions such as hydrocarbon reforming and hydrogen generation. researchgate.net

Biomedical Research Molybdenum is an essential trace element for most forms of life, including humans and plants. rsc.orgimoa.info It is a crucial component of various enzymes, such as nitrogenase in nitrogen-fixing bacteria and xanthine (B1682287) oxidase in animals. rsc.orgthermofisher.com In the biomedical field, metallic molybdenum has been investigated as a potential biodegradable material for cardiovascular stents. frontiersin.org Research highlights its excellent mechanical properties, including high tensile strength and stiffness, combined with a uniform and slow degradation rate. frontiersin.org In vivo studies implanting pure molybdenum in rats showed no significant adverse effects, suggesting its potential as a revolutionary metallic biomaterial. frontiersin.org

Molybdenum Geochemistry

Molybdenum Distribution and Abundance in Geological Systems

The distribution of molybdenum in the Earth's systems is a result of complex geological processes that have occurred over billions of years. Its abundance varies significantly between the planet's major reservoirs.

Molybdenum in Earth's Crust and Mantle

Molybdenum is considered a moderately incompatible element, meaning it tends to become concentrated in the liquid phase during magma crystallization. geoscienceworld.orgresearchgate.net The abundance of molybdenum in the Earth's crust is estimated to be around 0.8 parts per million (ppm). researchgate.net In contrast, the Earth's mantle has a significantly lower molybdenum concentration. researchgate.net Estimates based on mid-ocean ridge basalts, komatiites, picrites, and mantle xenoliths suggest a δ 98/95 Mo value of approximately -0.20‰ for the Earth's mantle. researchgate.net

The continental crust is notably enriched in molybdenum compared to the mantle, with continental crustal rocks exhibiting heavier molybdenum isotope compositions (0.05‰ to 0.15‰). researchgate.net This enrichment is a consequence of magmatic differentiation and crustal formation processes that have concentrated molybdenum in the crust over geological time. researchgate.net

Molybdenum in Magmatic and Igneous Processes

During magmatic differentiation, molybdenum's incompatibility leads to its concentration in the residual melts of magmatic systems. geoscienceworld.orgresearchgate.net This behavior is particularly evident in felsic magma systems, where molybdenite (MoS₂) can precipitate as an accessory magmatic phase. oup.com Studies have identified magmatic molybdenite in numerous felsic magma systems worldwide, typically as small platelets within quartz phenocrysts. oup.com The concentration of molybdenum in these molybdenite-saturated melts can range from 1 to 13 ppm. oup.com

The oxidation state of the magma plays a critical role in molybdenum's behavior. Arc-associated rhyolites, which have a higher oxidation state, are less commonly saturated with molybdenite compared to within-plate magmas. oup.com In igneous rocks, molybdenum is not primarily hosted in common sulfides like pyrite (B73398) and chalcopyrite. escholarship.org Instead, it is more abundant in volcanic glass and titanium-bearing minerals such as titanite, ilmenite, and magnetite. escholarship.org

Molybdenum Mineralization and Ore Deposits

The world's primary sources of molybdenum are porphyry copper and molybdenum deposits, which account for approximately 95% of global production. geoscienceworld.org These deposits are large-scale magmatic-hydrothermal systems that can contain billions of metric tons of ore. geoscienceworld.org The most significant molybdenum ore mineral is molybdenite (MoS₂). geoscienceworld.orgnzpam.govt.nz

Porphyry molybdenum deposits are often associated with granodiorite to quartz monzonite host rocks in continental margin subduction zones. nzpam.govt.nz The mineralization is typically linked to potassic and sericitic alteration zones. geoscienceworld.org Hydrothermal quartz veins and breccias are also important settings for molybdenum mineralization. geoscienceworld.orgnzpam.govt.nz These deposits form as hot, metal-rich fluids are expelled from cooling magma bodies, precipitating molybdenite and other associated minerals in fractures and veins within the surrounding rock. geoscienceworld.orgmdpi.com The average ore grades in these deposits can range from 0.095% to 1.84% Mo. geoscienceworld.org

Table 1: Molybdenum Ore Deposit Types and Characteristics

Deposit Type	Associated Rocks	Primary Ore Mineral	Typical Mo Grade	Tectonic Setting
Porphyry Molybdenum	Granodiorite, Quartz Monzonite	Molybdenite	0.1% - 0.5% MoS₂	Continental Margin Subduction Zones
Porphyry Copper-Molybdenum	Diorite to Granodiorite	Molybdenite (by-product)	< 0.001% - 0.1% Mo	Compressive Continental Margin Subduction Environments
Hydrothermal Quartz Veins	Granite, Gneiss	Molybdenite	0.095% - 1.84% Mo	Various, often related to granitic intrusions

Stable Isotope Geochemistry of Molybdenum

Molybdenum has seven stable isotopes, and their relative abundances can vary in natural materials due to a variety of geological and chemical processes. researchgate.net The study of these variations provides valuable insights into Earth's past environments.

Molybdenum Isotope Fractionation Mechanisms

Molybdenum isotope fractionation, the process that leads to variations in the isotopic composition of molybdenum, can be driven by several mechanisms. geomar.de These include:

Redox Reactions: Changes in the oxidation state of molybdenum, particularly between Mo(IV) and Mo(VI), can cause significant isotope fractionation. researchgate.netresearchgate.net

Mineral Precipitation: The precipitation of molybdenite from hydrothermal fluids can lead to isotopic fractionation. geoscienceworld.org Lighter molybdenum isotopes are preferentially incorporated into the molybdenite, leaving the residual fluid enriched in heavier isotopes. geoscienceworld.orgjcu.edu.au

Adsorption onto Mineral Surfaces: The adsorption of molybdenum onto the surfaces of iron and manganese (oxyhydr)oxides is another important fractionation mechanism. geomar.de Experimental studies have shown that lighter molybdenum isotopes are preferentially adsorbed. geomar.de

Biological Processes: While not the focus of this article, biological processes can also fractionate molybdenum isotopes.

In high-temperature magmatic-hydrothermal systems, significant molybdenum isotope fractionation can occur even without changes in the redox state. jcu.edu.au The transfer of molybdenum into an exsolving fluid phase from solidifying magma and the subsequent precipitation of hydrothermal minerals can lead to a wide range of isotopic signatures. jcu.edu.au

Molybdenum Isotopes as Paleoredox Proxies

The redox sensitivity of molybdenum makes its isotopes a powerful tool for reconstructing past redox conditions, particularly in ancient oceans. researchgate.netgeoscienceworld.org The isotopic composition of molybdenum in marine sediments can reflect the extent of anoxic and sulfidic (euxinic) conditions in the overlying water column. researchgate.netresearchgate.net

Under oxygenated conditions, molybdenum is scavenged from seawater by iron and manganese oxides, a process that results in a significant isotopic fractionation. researchgate.netgeomar.de In contrast, in euxinic environments where hydrogen sulfide (B99878) is present, molybdenum is removed from the water column through the formation of thiomolybdates, with little to no isotopic fractionation relative to seawater. geomar.de By analyzing the molybdenum isotope composition of ancient sedimentary rocks, such as black shales, geochemists can infer the redox state of the ancient oceans. researchgate.netgeoscienceworld.org However, post-depositional processes can sometimes alter the original molybdenum signature, so caution must be exercised in the interpretation of these records. awi.de

Table 2: Molybdenum Isotope Fractionation in Different Geological Settings

Geological Setting	Dominant Process	Isotopic Effect	Resulting δ⁹⁸Mo Signature
Oxic Seawater (Adsorption on Mn-oxides)	Preferential adsorption of lighter isotopes	Large fractionation	Sediments are isotopically light compared to seawater
Euxinic Seawater (Thiomolybdate formation)	Quantitative removal from seawater	Little to no fractionation	Sediments reflect the isotopic composition of seawater
Magmatic-Hydrothermal Systems (Molybdenite precipitation)	Preferential incorporation of lighter isotopes into molybdenite	Variable fractionation	Molybdenite is isotopically lighter than the fluid

Molybdenum Isotope Signatures in Natural Reservoirs

Molybdenum possesses seven stable isotopes, and their relative abundances can vary in different geological reservoirs due to mass-dependent fractionation processes. These variations, particularly in the ⁹⁸Mo/⁹⁵Mo ratio (expressed as δ^98/95Mo), are powerful tracers for understanding Earth's historical and present-day biogeochemical cycles. geoscienceworld.orghawaii.edu The primary mechanisms driving this fractionation are the adsorption of molybdenum onto mineral surfaces, especially manganese oxides, and its transformation in sulfidic waters. frontiersin.orgresearchgate.net

In oxic (oxygen-rich) seawater, molybdenum primarily exists as the soluble molybdate (B1676688) oxyanion (MoO₄^2-) and has a long residence time, leading to a globally homogeneous isotopic composition of approximately +2.3‰. frontiersin.orgmpg.de This value is significantly heavier than the average continental crust, which is estimated to be around -0.08‰ to +0.4‰. frontiersin.orgmdpi.com The enrichment of heavy molybdenum isotopes in seawater is a direct consequence of the preferential removal of lighter isotopes from the water column. frontiersin.org This removal occurs mainly through adsorption onto manganese and iron oxides in sediments, a process that results in an isotopic fractionation of about -1.0‰ to -3.0‰, leaving the remaining seawater enriched in the heavier ⁹⁸Mo isotope. frontiersin.orgawi.de

River water, which transports molybdenum from the weathering of continental crust to the oceans, exhibits a wide range of δ^98/95Mo values, typically from -0.1‰ to +2.3‰. mdpi.com This variability reflects the diverse lithologies, weathering regimes, and potential anthropogenic inputs within different river catchments. mdpi.com Sediments deposited under oxic conditions record the light isotopic signature of molybdenum adsorbed onto oxides, while sediments formed under anoxic and sulfidic (euxinic) conditions tend to capture the heavier isotopic signature of the contemporaneous seawater with little to no fractionation. researchgate.netmpg.de

Molybdenum Speciation in Geological Environments

The chemical form, or speciation, of molybdenum in geological settings dictates its mobility, bioavailability, and the types of minerals it forms. This speciation is highly dependent on environmental factors, most notably pH and redox potential (Eh).

Aqueous Molybdenum Speciation under Varying pH and Redox Conditions

In aqueous systems, molybdenum's speciation is a function of both pH and molybdenum concentration. whiterose.ac.ukimoa.info Under oxidizing conditions (positive Eh) and neutral to alkaline pH (>6), the predominant species is the simple, tetrahedral molybdate anion (MoO₄^2-). imoa.info This form is highly soluble and mobile in the environment. whiterose.ac.uk

As the pH decreases (becomes more acidic), the molybdate ion becomes protonated, first forming HMoO₄^-. whiterose.ac.uk With further decreases in pH and at higher molybdenum concentrations (greater than 10^-3 mol/l), these simpler ions polymerize to form complex polyoxometalates. imoa.info Key polymeric species include heptamolybdate ([Mo₇O₂₄]^6-) at pH 5-6 and octamolybdate ([Mo₈O₂₆]^4-) at pH 3-5. imoa.info In very acidic solutions (e.g., pH < 2), the cationic species [MoO₂]²⁺ can form. imoa.inforesearchgate.net Eh-pH diagrams, which map the stability fields of different species, are essential tools for visualizing these transitions in geochemical systems. researchgate.netuchile.cluchile.cl

Solid-Phase Molybdenum Mineralogy in Geological Formations

While not found as a native metal, molybdenum occurs in several minerals, with the most commercially significant being molybdenite (MoS₂). nzpam.govt.nzwikipedia.org The majority of the world's molybdenum is sourced from large-scale porphyry-type deposits, where it can be the primary ore or a byproduct of copper mining. core.ac.uknzpam.govt.nz These deposits are typically associated with granitic intrusions in orogenic belts. core.ac.uknzpam.govt.nz Other important molybdenum minerals form under different geological conditions, often as secondary alteration products.

Molybdenite (MoS₂) : This is the primary sulfide ore of molybdenum. It forms in high-temperature hydrothermal environments, commonly found in porphyry deposits, quartz veins, and skarns. nzpam.govt.nzresearchgate.net

Powellite (CaMoO₄) : Often a secondary mineral, powellite forms in the oxidation zones of molybdenum deposits where molybdenite alters and reacts with calcium-rich fluids. gemrockauctions.commdpi.com It can form a solid solution series with scheelite (CaWO₄). gemrockauctions.com

Wulfenite (PbMoO₄) : Another secondary mineral, wulfenite is found in the oxidized zones of lead-molybdenum deposits. core.ac.uk Its formation is limited by the availability of lead. mdpi.comresearchgate.net

Ferrimolybdite (Fe₂(MoO₄)₃ · nH₂O) : A hydrous iron molybdate, ferrimolybdite is a common, often powdery, yellow alteration product of molybdenite in acidic, oxidizing environments. core.ac.ukmdpi.commindat.org

Formation of Thiomolybdates in Anoxic Environments

In anoxic (oxygen-free) and euxinic (anoxic and sulfidic) environments, the geochemistry of molybdenum changes dramatically. researchgate.net The highly soluble molybdate ion (MoO₄^2-) becomes reactive in the presence of dissolved hydrogen sulfide (H₂S). researchgate.net This leads to a stepwise substitution reaction where the oxygen atoms in the molybdate ion are replaced by sulfur atoms, forming a series of thiomolybdate species (MoO_xS_4-x^2-). researchgate.netcambridge.org

The sequence of reactions is as follows: researchgate.net

MoO₄^2- → MoO₃S^2- → MoO₂S₂^2- → MoOS₃^2- → MoS₄^2-

Each successive step in this sulfidation process is kinetically slower than the last. researchgate.net The final product, tetrathiomolybdate (B108656) (MoS₄^2-), is highly particle-reactive, unlike its fully oxygenated counterpart. geobiology.dkosti.gov This reactivity causes molybdenum to be efficiently scavenged from the water column by adsorbing onto organic matter or co-precipitating with iron sulfides. researchgate.nethawaii.edu This process is a primary control on the burial of molybdenum in sulfidic sediments. researchgate.net A critical threshold of dissolved H₂S (approximately 11 μM) is required for the near-quantitative conversion to tetrathiomolybdate and subsequent removal from solution. mpg.deresearchgate.net This distinct behavior makes molybdenum and its isotopes powerful proxies for identifying ancient euxinic conditions in the geological record. researchgate.net

List of Chemical Compounds

Molybdenum Biogeochemistry

Molybdenum Cycling in Aquatic Systems

The behavior of molybdenum in aquatic environments is complex, influenced by a combination of biological and geochemical processes. In oxic waters, molybdenum primarily exists as the highly soluble and chemically inert molybdate (B1676688) anion (MoO₄²⁻). scirp.org However, its mobility and concentration can vary significantly depending on the specific conditions of the water body.

The mobility of molybdenum in natural waters is largely controlled by redox conditions and pH. researchgate.net In oxygenated and alkaline environments, molybdenum is highly mobile as the stable molybdate ion. researchgate.net This is evident in the open ocean, where it is the most abundant transition metal. researchgate.net However, under reducing conditions, such as those found in anoxic basins, fjords, and some lakes, molybdenum's mobility decreases as it is converted to thiomolybdates. imoa.info

Several processes contribute to the attenuation, or removal, of molybdenum from the water column:

Adsorption onto oxides: In oxygenated waters, hydrated iron and manganese oxides are effective at scavenging molybdenum by adsorbing molybdate ions. scirp.org

Co-precipitation: Molybdenum can co-precipitate with iron sulfides and organic molecules rich in sulfide (B99878), leading to its long-term sequestration in sediments. scirp.org

The following table summarizes factors influencing molybdenum mobility in aquatic systems:

Factor	Influence on Molybdenum Mobility
High Oxygen Levels	High mobility (as molybdate)
Low Oxygen/Anoxic Conditions	Low mobility (conversion to thiomolybdates)
Alkaline pH	High mobility
Acidic pH	Reduced mobility due to adsorption
Presence of Iron/Manganese Oxides	Attenuation through adsorption
Sulfide-rich Environments	Sequestration through co-precipitation

In the open ocean, dissolved molybdenum (dMo) generally exhibits conservative behavior, meaning its concentration is relatively stable and uniform, typically around 105-107 nmol L⁻¹. frontiersin.orgprl.res.in This is due to its long residence time and the stability of the molybdate ion in oxic seawater. prl.res.inscirp.org However, in coastal areas and estuaries, molybdenum often behaves non-conservatively. frontiersin.org Here, concentrations can be depleted due to processes like adsorption onto manganese oxides and biological uptake by abundant phytoplankton and bacteria. frontiersin.orgfrontiersin.org

In freshwater ecosystems, molybdenum concentrations are typically much lower than in seawater, often below 20 nM. frontiersin.org This lower concentration can sometimes limit primary productivity. frontiersin.org The behavior of dissolved molybdenum in freshwater lakes can be dynamic. For instance, in stratified lakes with anoxic bottom waters, dissolved molybdenum concentrations can decrease across the oxygen-sulfide transition zone. geobiology.dk The primary source of molybdenum to both marine and freshwater systems is riverine input. scirp.org

A comparison of dissolved molybdenum behavior is presented below:

Ecosystem	Typical Concentration	Behavior	Key Influencing Factors
Open Ocean	105-107 nmol L⁻¹ frontiersin.org	Conservative frontiersin.org	High stability of molybdate, long residence time. prl.res.inscirp.org
Coastal/Estuarine	Variable, often depleted frontiersin.org	Non-conservative frontiersin.org	Freshwater dilution, adsorption to particles, biological uptake. frontiersin.org
Freshwater Lakes	<20 nM frontiersin.org	Can be dynamic and limiting frontiersin.org	Riverine input, redox stratification, biological uptake. frontiersin.orggeobiology.dk

Molybdenum is an essential micronutrient for aquatic microorganisms and phytoplankton as it is a key component of enzymes like nitrogenase (for nitrogen fixation) and nitrate (B79036) reductase (for nitrate assimilation). nih.govusc.edu The uptake of molybdate by these organisms often follows saturation kinetics. researchgate.net

The assimilation of molybdate is competitively inhibited by sulfate (B86663) (SO₄²⁻) and tungstate (B81510) (WO₄²⁻). researchgate.net While tungstate inhibits uptake on a near mole-for-mole basis, the inhibition by sulfate is less specific but can be significant in marine and estuarine systems where sulfate concentrations are much higher than molybdate. researchgate.net This inhibition can be substantial, estimated at 15-20% in marine environments, potentially impacting nitrogen cycling. researchgate.netnih.gov

Dissolved Molybdenum Behavior in Marine and Freshwater Ecosystems

Molybdenum in Soil and Sediment Systems

The concentration and form of molybdenum in soils and sediments are critical for its availability to plants and its potential mobility into aquatic systems.

The retention of molybdenum in soils is primarily controlled by adsorption and desorption processes. imoa.info Molybdenum adsorption is strongly influenced by soil pH. imoa.info In acidic soils (pH 4-5), adsorption is at its maximum, while in alkaline soils (pH > 8), negative adsorption can occur. researchgate.net A rise in soil pH generally increases the availability of molybdenum to plants. teagasc.ie

The adsorption process is often rapid initially, followed by a slower retention phase. nih.gov Several soil components are key adsorbents for molybdate:

Iron and Aluminum Oxides: These are considered excellent scavengers of molybdate. mdpi.com

Clay Minerals: Molybdate can be bound to various clay minerals like kaolinite (B1170537) and montmorillonite. nih.gov

Organic Matter: Soil organic matter can also bind molybdenum. usgs.gov

Desorption, or the release of molybdenum, is often a two-step process, with a fast reaction attributed to desorption from iron oxides and a slower reaction linked to diffusion out of crystalline oxides. usda.govresearchgate.net A significant portion of adsorbed molybdenum can be irreversible or only slowly reversible, particularly in sandy soils. nih.gov

The following table summarizes the key factors affecting molybdenum adsorption in soils:

Soil Property	Effect on Molybdenum Adsorption
Low pH (Acidic)	Increased adsorption researchgate.net
High pH (Alkaline)	Decreased adsorption researchgate.net
Iron/Aluminum Oxides	High adsorption capacity mdpi.com
Clay Content	Contributes to adsorption nih.gov
Organic Matter	Binds molybdenum usgs.gov
Phosphate	Competes with molybdate, reducing its adsorption imoa.info

Mining activities, particularly for copper and molybdenum, can lead to significantly elevated concentrations of molybdenum in surrounding soils, sediments, and water. mdpi.com Tailings from such mines can contain very high levels of molybdenum, sometimes up to 4000 mg/kg. mdpi.com

In these environments, the primary source of molybdenum is often the oxidation of sulfide minerals like molybdenite (MoS₂). mdpi.comlyellcollection.org The subsequent speciation and mobility of molybdenum are largely dependent on the pH and redox conditions of the surrounding water and sediment.

Under moderately acidic conditions (pH < 6): Molybdate is the dominant species and can be strongly adsorbed onto secondary iron(III) minerals such as ferrihydrite, jarosite, and schwertmannite, which are common in mine waste. mdpi.comlyellcollection.orgusask.ca This adsorption process can attenuate molybdenum mobility. usask.ca

Under neutral to alkaline conditions: Adsorption is less effective, leading to increased molybdenum mobility. lyellcollection.org In these conditions, molybdenum may be incorporated into secondary minerals like powellite (CaMoO₄) and wulfenite (PbMoO₄). mdpi.com

Studies in mining-affected areas have shown that a large portion of molybdenum in river and pond sediments can exist in labile (weakly adsorbed) forms, such as molybdate or polymeric molybdate weakly adsorbed onto ferrihydrite. mdpi.comresearchgate.net This suggests that these sediments can act as secondary sources of molybdenum contamination rather than permanent sinks. mdpi.comresearchgate.net The bioavailable fraction of molybdenum in sediments impacted by mining can be substantial, ranging from 18.61% to 59.07% in some cases. ut.ac.ir

The table below outlines molybdenum speciation in different mining environments:

Environment Condition	Dominant Molybdenum Species/Form	Mobility
Acidic (pH < 6), Oxic	Molybdate adsorbed to Fe(III) minerals (ferrihydrite, jarosite) mdpi.com	Low
Neutral to Alkaline, Oxic	Dissolved molybdate, Powellite, Wulfenite mdpi.com	High
Anoxic	Potential for enhanced mobility due to reductive dissolution of Fe-oxides usask.ca	Potentially High

Molybdenum Speciation and Mobility in Mining-Affected Environments

Biogeochemical Interactions of Molybdenum with Other Elements

Molybdenum is a fundamental component of the global biogeochemical cycles of nitrogen, carbon, and sulfur due to its presence in the active sites of critical metalloenzymes. frontiersin.orgnih.govnih.govoregonstate.edu The versatile redox chemistry of molybdenum, which allows it to switch between oxidation states from +II to +VI, facilitates essential electron and oxygen transfer reactions in microbial metabolism. frontiersin.orgnih.gov

Nitrogen Cycle: Molybdenum's most prominent role is in the nitrogen cycle. tardigrade.in It is a key component of the most common and efficient form of the nitrogenase enzyme (the iron-molybdenum cofactor, or FeMo-co), which is exclusively synthesized by diazotrophic prokaryotes. researchgate.netnih.gov This enzyme catalyzes biological nitrogen fixation, the conversion of atmospheric dinitrogen (N₂) into bioavailable ammonia (B1221849) (NH₃), a process central to the productivity of many ecosystems. tardigrade.innih.gov The availability of molybdenum can be a limiting factor for nitrogen fixation in various terrestrial and aquatic environments. princeton.eduacs.org For instance, studies in Panamanian tropical forests have shown that low molybdenum concentrations in the soil severely limit asymbiotic nitrogen fixation. princeton.eduacs.org Molybdenum is also a constituent of nitrate reductase, an enzyme that catalyzes the first step in nitrate assimilation by reducing nitrate (NO₃⁻) to nitrite (B80452) (NO₂⁻) in plants, bacteria, and fungi. tardigrade.innih.gov

Carbon Cycle: Molybdenum's influence on the carbon cycle is largely indirect, stemming from its role in nitrogen fixation. By limiting nitrogen fixation, molybdenum availability can constrain primary productivity (plant growth), which in turn affects the uptake of atmospheric carbon dioxide (CO₂). acs.org Furthermore, molybdoenzymes like formate (B1220265) dehydrogenase are involved in carbon metabolism, catalyzing the oxidation of formate to carbon dioxide. nih.gov In industrial applications, molybdenum-containing catalysts are used to improve the efficiency of fossil fuel power plants, thereby reducing carbon emissions. imoa.info Recent research has also explored molybdenum-doped catalysts for the conversion of carbon dioxide into useful products like methane (B114726) and carbon monoxide. pnnl.gov

Sulfur Cycle: In the sulfur cycle, molybdenum is a vital component of enzymes such as sulfite (B76179) oxidase. researchgate.netoregonstate.edu This enzyme catalyzes the oxidation of sulfite to sulfate, a necessary step in the metabolism of sulfur-containing amino acids like methionine and cysteine. oregonstate.edu The sulfur cycle is intricately linked with other elemental cycles; for example, under sulfidic (euxinic) conditions, molybdenum reacts with hydrogen sulfide to form thiomolybdates. oregonstate.edunih.gov This interaction can reduce the bioavailability of molybdenum for organisms, potentially impacting the nitrogen cycle. researchgate.net Molybdoenzymes like dimethylsulfoxide (DMSO) reductase are also found in certain sulfate-reducing bacteria. researchgate.net

Molybdenum's mobility and bioavailability in aquatic and soil environments are strongly controlled by its interactions with iron (Fe) and manganese (Mn) oxyhydroxides. mdpi.comifremer.fr These minerals are ubiquitous in natural systems and have a high affinity for adsorbing dissolved molybdate. researchgate.net

In oxic and suboxic waters, dissolved molybdenum, primarily as the molybdate anion (MoO₄²⁻), is scavenged from the water column through adsorption and co-precipitation with freshly formed iron and manganese oxyhydroxide particles. ifremer.frwhiterose.ac.ukfrontiersin.org This process is a major sink for molybdenum in marine environments. frontiersin.org Studies have shown that manganese oxides, in particular, are highly effective at sequestering molybdenum. researchgate.netresearchgate.net For example, in the sediments of Lake Baikal, molybdenum was found to be enriched up to 35-fold exclusively in manganese-rich layers, while elements like phosphorus and arsenic were preferentially associated with iron layers. researchgate.net

The adsorption process is pH-dependent. Under moderately acidic conditions, molybdate readily sorbs onto the surfaces of secondary iron minerals like ferrihydrite, schwertmannite, and jarosite, which are common in mining-affected areas. mdpi.com The interaction with these minerals can control Mo mobility. For instance, the bioreduction of ferrihydrite by Fe(III)-reducing bacteria like Geobacter sulfurreducens can lead to the release of adsorbed molybdenum. acs.org

Furthermore, these interactions play a role in soil fertility and molybdenum cycling. Nanosized iron (oxyhydr)oxides can both increase molybdenum retention in soil and, in concert with microbes, enhance its bioavailability for nitrogen-fixing bacteria by catalyzing the production of hydroxyl radicals. acs.org This dual role highlights the complex and critical influence of iron and manganese oxyhydroxides on the environmental fate of molybdenum. acs.org

Mentioned Chemical Compounds

Molybdenum in Materials Science

Molybdenum-Based Alloys and Composites Research

Molybdenum's high melting point, strength, and stability at elevated temperatures make it a critical element in the field of materials science, particularly for applications in extreme environments. Research into molybdenum-based alloys and composites is focused on enhancing its inherent properties and mitigating its weaknesses, such as low-temperature brittleness and susceptibility to oxidation at high temperatures.

The demand for materials that can withstand increasingly higher temperatures in applications like gas turbine engines and aerospace vehicles has driven significant research into molybdenum alloys. lbl.gov Traditional nickel-based superalloys are reaching their technological limits, unable to perform structurally above approximately 1100°C. lbl.gov Molybdenum, with its melting point of 2620°C, offers a promising alternative. tohoku.ac.jp

A key area of development is in Mo-Si-B (molybdenum-silicon-boron) alloys, which are noted for their high melting points and superior strength compared to other refractory metal alloys. nih.gov The addition of silicon to molybdenum can create a protective silicate (B1173343) glass layer at high temperatures, improving oxidation resistance. nih.gov However, these alloys often suffer from poor fracture toughness at room temperature and inadequate oxidation resistance at intermediate temperatures. nih.gov

To address these challenges, researchers have developed new alloy compositions. One such development is a MoSiBTiC alloy, which incorporates titanium, silicon, carbon, and boron with molybdenum. tohoku.ac.jp This alloy has demonstrated excellent fracture toughness and superior strength in the ultra-high temperature range of 1400–1600°C. tohoku.ac.jp The temperature to cause rupture in 1000 hours under a stress of 137 MPa for this alloy is estimated to be 1360°C, over 200°C higher than for nickel-based superalloys. tohoku.ac.jp

Another approach involves modifying existing steel alloys. For instance, the development of Molybdenum Nickel Steel by increasing the chromium content has shown improved mechanical properties at temperatures up to 500°C. ekb.eg The addition of chromium leads to the formation of fine, stable precipitates that prevent grain growth, thereby enhancing high-temperature strength. ekb.eg

Table 1: High-Temperature Properties of a MoSiBTiC Alloy

Property	Value	Conditions
Rupture Time	1000 hours	1360°C, 137 MPa
Stress for 1% Strain	270 MPa	1200°C, 125 hours
Room-temperature Fracture Toughness	> 15 MPa(m)¹/²	Room Temperature
Melting Point	~1920°C	-

Data sourced from Tohoku University research on MoSiBTiC alloys. tohoku.ac.jp

Molybdenum is a cornerstone of refractory metal research, a group of metals characterized by their exceptionally high melting points and resistance to wear and corrosion. nasa.gov It is often alloyed with other refractory metals like tungsten to create materials for demanding applications in aerospace, defense, and energy. afit.edu For instance, molybdenum-tungsten (Mo-W) alloys are being investigated for use in supersonic aircraft, re-entry vehicles, and nuclear fission power generation systems. afit.edu

The primary challenge in working with molybdenum and its alloys is their difficulty in processing via traditional methods due to high melting temperatures and reactivity with oxygen. metal-am.com Additive manufacturing techniques, such as Electron Beam Powder Bed Fusion (PBF-EB) and Selective Laser Melting (SLM), are being explored as viable production methods. afit.edumetal-am.com Research at Oak Ridge National Laboratory demonstrated that PBF-EB could produce dense, crack-free parts from a molybdenum-titanium carbide metal matrix composite, highlighting its potential for aerospace and energy applications. metal-am.com

Molybdenum's role as an alloying agent is crucial for enhancing the properties of other metals. In steels and superalloys, molybdenum improves hardness, strength, and corrosion resistance. refractorymetal.org This makes molybdenum-alloyed steels essential for manufacturing automotive parts, construction equipment, and gas transmission pipes (B44673) that operate under high stress and in corrosive environments. refractorymetal.org

The mechanical properties of molybdenum-based materials are intrinsically linked to their microstructure, which is in turn determined by processing methods. cambridge.org Controlling the microstructure is therefore a critical aspect of developing molybdenum alloys with a desired balance of properties. cambridge.org

In Mo-Si-B systems, for example, the coexistence of the intermetallic Mo₅SiB₂ (T2) phase with a ductile molybdenum solid solution (Moₛₛ) can provide a useful combination of high-temperature strength and improved toughness. cambridge.org However, standard ingot casting can lead to segregation and the formation of undesirable phases. cambridge.org Alternative processing routes like the rapid solidification of powders are used to bypass these issues. cambridge.org

Additive manufacturing offers precise control over the solidification process. SLM, for instance, involves rapid melting and solidification, which can result in fine grains and a dense structure, leading to enhanced mechanical properties. mdpi.comresearchgate.net Research on SLM of pure molybdenum has shown that optimizing processing parameters can produce parts with a relative density of 99.1%. researchgate.net The hardness of SLM-fabricated molybdenum can exceed 260 HV, which is significantly higher than that of conventionally manufactured molybdenum, an improvement attributed to fine grain structure and dislocation strengthening. mdpi.comresearchgate.net

Microstructural control also extends to more conventional processing. In the production of molybdenum-bearing line pipe steels, controlled rolling and chemistry adjustments are used to achieve a specific acicular ferrite (B1171679) microstructure. asme.org This microstructure provides a continuous stress-strain curve, resulting in higher strength compared to conventional ferrite-pearlite steels. asme.org

Table 2: Comparison of Molybdenum Processing Techniques

Processing Technique	Key Advantages	Challenges	Resultant Microstructure
Powder Metallurgy	Bypasses segregation issues from casting. cambridge.org	Potential for porosity if not fully densified.	Homogeneous distribution of phases. lbl.gov
Selective Laser Melting (SLM)	High precision, complex geometries, fine grains. mdpi.comresearchgate.net	High residual stresses, cracking susceptibility. researchgate.net	Fine columnar or equiaxed grains. mdpi.com
Electron Beam (PBF-EB)	Reduced thermal stresses due to vacuum and preheating. metal-am.com	Lower resolution than SLM. researchgate.net	Dense, crack-free structures in some alloys. metal-am.com
Controlled Rolling	Refines grain structure in steels. asme.org	Limited to wrought products.	Acicular or ferrite-pearlite structures. asme.org

Molybdenum in Advanced Refractory Metals Research

Two-Dimensional Molybdenum Dichalcogenides

In the realm of nanotechnology, molybdenum forms a class of two-dimensional (2D) materials known as transition metal dichalcogenides (TMDs), with the general formula MoX₂, where X is a chalcogen (sulfur, selenium, or tellurium). rsc.org These materials, particularly molybdenum disulfide (MoS₂) and molybdenum diselenide (MoSe₂), have garnered immense interest due to their unique electronic and optical properties that emerge at the monolayer and few-layer level. rsc.org

The synthesis of high-quality MoS₂ and MoSe₂ nanosheets is fundamental to exploring their properties and applications. Several methods have been developed to produce these 2D materials.

Synthesis Methods:

Hydrothermal/Solvothermal Synthesis: This is a common, one-pot method for producing MoS₂ nanosheets and nanoflowers. rsc.orgscispace.com It involves reacting a molybdenum source, like ammonium (B1175870) molybdate (B1676688) tetrahydrate, with a sulfur source, such as thiourea (B124793) or thioacetamide, in a sealed autoclave at elevated temperatures (e.g., 200°C). rsc.orgyouth4work.com The morphology of the resulting material can be controlled by using surfactants like cetyltrimethylammonium bromide (CTAB). rsc.org

Chemical Vapor Deposition (CVD): CVD is a technique used to grow large-area, high-quality films of MoS₂. mdpi.com It typically involves the sulfurization of a molybdenum-containing precursor, such as molybdenum trioxide (MoO₃) or a thin molybdenum film, at high temperatures. mdpi.commdpi.com This method allows for the synthesis of vertically aligned nanosheets and other complex structures. mdpi.com

Mechanical and Liquid Exfoliation: Similar to the initial isolation of graphene, this method involves using adhesive tape to peel layers from a bulk MoS₂ crystal. nih.gov Liquid exfoliation involves sonicating bulk MoS₂ powder in a suitable solvent to separate the layers.

Characterization Techniques: Once synthesized, the nanosheets are rigorously characterized to confirm their structure, composition, and quality.

Microscopy: Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are used to visualize the morphology, size, and layered structure of the nanosheets. scispace.comnih.gov

Spectroscopy: Raman spectroscopy is a key tool used to confirm the characteristic vibrational modes of MoS₂ and to determine the number of layers. mdpi.comnih.gov X-ray Photoelectron Spectroscopy (XPS) is employed to verify the chemical composition and purity of the material. rsc.orgnih.gov

Diffraction: X-ray Diffraction (XRD) is used to analyze the crystal structure and confirm the hexagonal (2H) phase of the synthesized MoS₂. rsc.orgyouth4work.com

The electronic properties of molybdenum dichalcogenides make them highly promising for next-generation electronic and optoelectronic devices. Unlike semi-metallic graphene, bulk MoS₂ is an indirect bandgap semiconductor (around 1.2 eV). youth4work.com Crucially, when thinned to a single monolayer, it transitions to a direct bandgap semiconductor (around 1.8 eV), which allows for efficient light emission and absorption. youth4work.comnih.gov This tunable bandgap is a significant advantage for electronic applications. azonano.com

Field-Effect Transistors (FETs): MoS₂ and MoSe₂ are being extensively studied as channel materials in FETs. mdpi.comazonano.com Their atomic thinness allows for excellent electrostatic control, potentially enabling further miniaturization of electronic devices. mdpi.com MoS₂-based FETs have demonstrated high on/off ratios and good mobility, making them suitable for applications like operational amplifiers. mdpi.comazonano.com

Optoelectronics: The direct bandgap of monolayer MoS₂ and MoSe₂ makes them ideal for optoelectronic devices such as photodetectors and light-emitting diodes (LEDs). azonano.comlbl.gov Researchers have observed strong photoluminescence from MoS₂ nanosheets, similar to that of mechanically exfoliated monolayers, indicating their potential for efficient optoelectronic devices. nih.gov Furthermore, the narrower bandgap of materials like molybdenum ditelluride (MoTe₂) makes them suitable for near-infrared (NIR) photodetectors. rsc.orgazonano.com The observation of strong nonlinear optical resonances at the edges of MoS₂ monolayers further opens possibilities for novel photonic devices. lbl.gov

Molybdenum-Based Materials for Energy Conversion Systems

Molybdenum and its compounds are pivotal in advancing energy conversion technologies due to their versatile electronic properties and stability. They are integral components in solar cells, fuel cells, and thermoelectric devices, contributing to more efficient and sustainable energy solutions. researchgate.net

Solar Cells:

In thin-film solar cells, particularly those based on Copper Indium Gallium Selenide (CIGS) and Cadmium Telluride (CdTe), a thin layer of molybdenum serves as the back contact. plansee-group.comimoa.info This layer is crucial for closing the electrical circuit, allowing the generated solar current to flow. plansee-group.com Molybdenum's high melting point, excellent thermal and electrical conductivity, and resistance to high-temperature corrosion by selenium make it an ideal material for this application. plansee-group.comimoa.info

Molybdenum sulfides and selenides are also being explored as light-absorbing materials. sciencedaily.comspiedigitallibrary.org Molybdenum disulfide (MoS₂) and molybdenum diselenide (MoSe₂) have shown potential for use in next-generation solar cells due to their favorable electronic and optical properties. sciencedaily.comenergytrend.com Numerical simulations suggest that MoS₂-based solar cells could achieve power conversion efficiencies exceeding 20% with optimized cell design. spiedigitallibrary.org Ultra-thin MoSe₂ solar cells have demonstrated efficiencies of over 12% for space applications. energytrend.com

Fuel Cells:

Molybdenum-based materials are promising electrocatalysts for direct alcohol fuel cells (DAFCs). nii.ac.jp They offer a cost-effective alternative to precious metal catalysts like platinum. nii.ac.jp The oxyphilic nature of molybdenum and its multiple oxidation states help in mitigating carbon monoxide (CO) poisoning, a common issue in fuel cells. nii.ac.jp Molybdenum-based electrocatalysts, including Pt-Mo alloys, molybdenum oxides (MoOx), and molybdenum carbides (Mo₂C), have demonstrated enhanced catalytic activity and stability for alcohol oxidation. nii.ac.jpenergy.gov

In microbial fuel cells (MFCs), molybdenum has been identified as a high-performance anode material. d-nb.info Its structural simplicity and long-term stability contribute to enhanced power generation. d-nb.info Research has shown that the surface of a molybdenum anode naturally oxidizes to form a layer of MoO₃, a known oxidation catalyst, which contributes to its superior performance. d-nb.info Molybdenum dioxide (MoO₂) has also been investigated as an anode material in solid oxide fuel cells (SOFCs) due to its coking resistance and catalytic activity for fuel reforming. researchgate.net

Thermoelectric Devices:

Thermoelectric materials can convert waste heat into useful electrical energy. Molybdenum and its compounds exhibit promising thermoelectric properties. Molybdenum disulfide (MoS₂) has been shown to have desirable thermoelectric characteristics at high temperatures. emerging-researchers.org Molybdenum alloys, such as those enhanced with magnesium, antimony, and bismuth (Mg₃(Sb, Bi)₂), have demonstrated significant potential for efficient heat-to-electricity conversion. nims.go.jp In the fabrication of thermoelectric devices, molybdenum is used as an interconnection metal due to its high electrical and thermal conductivity, and excellent thermal stability. techbriefs.com First-principles calculations have also identified certain Mo₂C-based MXenes, like Mo₂CF₂, as promising materials for thermoelectric applications due to their high Seebeck coefficient and electrical conductivity. mdpi.com

Applications of Molybdenum-Based Materials in Energy Conversion

Energy System	Molybdenum Material	Function	Key Findings/Advantages
Solar Cells	Molybdenum (Mo)	Back Contact	High conductivity, thermal stability, and corrosion resistance. plansee-group.comimoa.info
Solar Cells	Molybdenum Trioxide (MoO₃)	Hole Transport Layer	Improves charge extraction and efficiency in organic and perovskite solar cells. lidsen.commdpi.com
Solar Cells	Molybdenum Disulfide (MoS₂)	Light Absorber	Potential for high efficiency (>20%) with optimized design. spiedigitallibrary.org
Fuel Cells	Molybdenum-based Electrocatalysts (Pt-Mo, MoOx, Mo₂C)	Anode Catalyst	Cost-effective, CO tolerant, and enhances alcohol oxidation. nii.ac.jpenergy.gov
Fuel Cells	Molybdenum (Mo)	Anode	High-performance and long-term stability in microbial fuel cells. d-nb.info
Thermoelectric Devices	Molybdenum Disulfide (MoS₂)	Thermoelectric Material	Desirable properties at high temperatures for waste heat conversion. emerging-researchers.org
Thermoelectric Devices	Molybdenum Alloys	Thermoelectric Material	Enhanced efficiency in Mg₃(Sb, Bi)₂-based alloys. nims.go.jp

Molybdenum Oxide Compounds in Functional Materials

Molybdenum oxides, particularly molybdenum trioxide (MoO₃) and molybdenum dioxide (MoO₂), are versatile compounds with a wide range of applications in functional materials. lidsen.comnih.gov Their unique electronic and optical properties make them suitable for use in optoelectronic devices and advanced sensors. lidsen.comresearchgate.net

Molybdenum Oxides for Optoelectronic Devices

Molybdenum oxides are integral to various optoelectronic devices due to their semiconducting and transparent conducting properties. lidsen.comlidsen.com

Organic Light-Emitting Diodes (OLEDs):

In OLEDs, molybdenum trioxide (MoO₃) is widely used as a hole injection layer (HIL) between the transparent anode (often indium tin oxide, ITO) and the hole transport layer. aemdeposition.comoptica.orgresearchgate.net The high work function of MoO₃ facilitates the injection of holes from the anode into the organic material, which improves the efficiency and reduces the operating voltage of the device. aemdeposition.comoptica.org MoO₃ films also serve as anti-reflection layers for the TFT metallization in OLED displays, preventing unwanted reflections of ambient light and improving contrast. plansee.com A thin film of MoO₃ can also function as an effective interconnector layer in tandem OLEDs, leading to enhanced current efficiency. iphy.ac.cn For instance, a tandem OLED with a 10-nm-thick MoO₃ interconnector demonstrated a current efficiency of approximately 4.0 cd/A at 20 mA/cm², nearly double that of a conventional single-unit device. iphy.ac.cn

Other Optoelectronic Applications:

Molybdenum oxides also find applications in other optoelectronic devices. They are used in thin-film transistors and displays as transparent conductors. lidsen.com Their transparency in the visible spectrum combined with moderate electrical conductivity makes them ideal for transparent electrodes. lidsen.com Molybdenum oxide's photochromic properties, where it changes color upon exposure to light, make it a candidate for smart window applications. researchgate.net

Performance of OLEDs with Molybdenum Trioxide (MoO₃) Interlayers

Device Structure	MoO₃ Layer Thickness	Current Efficiency at 20 mA/cm²	Reference
Tandem OLED	10 nm	~4.0 cd/A	iphy.ac.cn
Conventional Single-Unit OLED	N/A	~1.8 cd/A	iphy.ac.cn

Molybdenum Oxides in Advanced Sensor Technologies

The sensitivity of molybdenum oxides to various gases and biomolecules makes them excellent materials for advanced sensor technologies. nih.govlidsen.com

Gas Sensors:

Molybdenum trioxide (MoO₃) is a well-studied n-type semiconductor used in gas sensors to detect a wide range of gases, including toxic and flammable ones. mdpi.com It can detect gases such as nitrogen dioxide (NO₂), ammonia (B1221849) (NH₃), carbon monoxide (CO), hydrogen sulfide (B99878) (H₂S), and various volatile organic compounds (VOCs). lidsen.commdpi.com The sensing mechanism relies on the change in electrical conductivity of the MoO₃ material upon exposure to the target gas. lidsen.com The performance of these sensors is influenced by factors like morphology and the presence of defects. mdpi.comfrontiersin.org For instance, MoO₃ nanorods and nanotubes are promising for gas sensing due to their high specific surface area. mdpi.com Composites of molybdenum oxide with other metal oxides, such as tungsten oxide (WO₃), can exhibit enhanced sensing performance. A MoO₃@WO₃ composite sensor showed a high response to H₂S with a low detection limit of 20 ppb. researchgate.netrsc.org Another heterostructure, MoS₂@MoO₃, has demonstrated high sensitivity and selectivity for NO₂ detection. mdpi.com

Electrochemical and Biosensors:

Molybdenum oxides are also utilized as modifying materials in electrochemical sensors and biosensors due to their electrocatalytic activity, electrical conductivity, and mechanical strength. chemistry.kzresearchgate.net These sensors have been developed for the detection of a variety of analytes, including glucose, dopamine, ascorbic acid, and various ions. chemistry.kzresearchgate.net Molybdenum-based layered materials, such as MoO₂ and MoO₃ nanosheets, are used as electrode materials in the electrochemical sensing of biomolecules. nih.gov

Gas Sensing Properties of Molybdenum Oxide-Based Materials

Sensing Material	Target Gas	Detection Limit	Operating Temperature	Key Features
MoO₃	Various (NO₂, NH₃, CO, VOCs)	ppm range	Varies	Changes in electrical conductivity upon gas exposure. lidsen.commdpi.com
MoO₃@WO₃	H₂S	20 ppb	250 °C	High response and fast response/recovery times. researchgate.netrsc.org
MoS₂@MoO₃	NO₂	~0.15 ppm	125 °C	High sensitivity and selectivity. mdpi.com

Computational Materials Science Approaches for Molybdenum Systems

Computational methods, particularly those based on quantum mechanics, play a crucial role in understanding and predicting the properties of molybdenum-based materials.

Density Functional Theory (DFT):

Density Functional Theory (DFT) is a powerful computational tool used to investigate the electronic structure and energetics of materials. nih.gov DFT calculations have been employed to assess the stability of different molybdenum oxide phases and to calculate reaction energies. nih.gov For example, DFT has been used to determine the surface energy of MoO₃(010) and the activation energy for the exfoliation of its layers. nih.gov In the study of thermoelectric materials, DFT combined with Boltzmann transport theory has been used to investigate the electronic, optical, and thermoelectric properties of Mo₂C-based MXenes, revealing that materials like Mo₂CF₂ are promising for thermoelectric devices. mdpi.com

Molecular Dynamics (MD) Simulations:

Molecular Dynamics (MD) simulations are used to study the dynamic behavior of atoms and molecules in a material over time. Ab initio molecular dynamics (AIMD) simulations have been used to investigate the effects of thermal vibrations on the stability of layered MoO₃ structures. nih.gov Reactive force field (ReaxFF) molecular dynamics is another powerful technique that can model chemical reactions at the atomic level. aip.org ReaxFF-MD has been used to study the oxidation and sulfidation of molybdenum-based alloys under extreme conditions, providing insights into reaction kinetics and mechanisms that are difficult to obtain experimentally. aip.orgucla.edu For instance, simulations have shown that the oxidation of molybdenum proceeds at a much higher rate than that of nickel. aip.org These computational approaches are invaluable for designing new molybdenum-based materials with tailored properties for specific applications.

Computational Methods for Studying Molybdenum Systems

Computational Method	Application/System Studied	Key Insights Gained
Density Functional Theory (DFT)	Stability and energetics of MoO₃ phases	Calculated surface and exfoliation energies. nih.gov
DFT with Boltzmann Transport Theory	Thermoelectric properties of Mo₂C-based MXenes	Identified Mo₂CF₂ as a promising thermoelectric material. mdpi.com
Ab Initio Molecular Dynamics (AIMD)	Thermal stability of layered MoO₃	Showed significant fluctuations in interlayer distances at high temperatures. nih.gov
Reactive Force Field (ReaxFF) MD	Oxidation of Mo-based alloys	Revealed higher oxidation rates for Mo compared to Ni. aip.org

Molybdenum Catalysis

Molybdenum Catalysts in Organic Transformations

Molybdenum-based catalysts are instrumental in numerous organic reactions, demonstrating high activity and selectivity. Their applications span industrial-scale processes and intricate laboratory syntheses.

In the petroleum industry, the removal of sulfur (hydrodesulfurization, HDS) and nitrogen (hydrodenitrogenation, HDN) from crude oil is a critical process to prevent catalyst poisoning in downstream processing and to meet environmental regulations. Molybdenum sulfide (B99878) (MoS₂) catalysts, often promoted with cobalt or nickel, are the workhorses for these reactions. researchgate.net

The catalytic activity of MoS₂ is associated with its edge sites. acs.org The nature of the support material, such as γ-Al₂O₃, SBA-15, and modified SBA-15, significantly influences the dispersion and, consequently, the HDS and HDN activities of the MoS₂ phase. researchgate.netacs.org For instance, Ni-promoted MoS₂ catalysts show enhanced dispersion and activity for HDS and an increased rate of HDN through improved hydrogenation. acs.org In simultaneous HDS and HDN, the direct hydrodenitrogenation of compounds like o-propylaniline occurs on accessible molybdenum cations, while HDS is proportional to the concentration of both molybdenum and the promoter metal at the sulfide particle edges. acs.org The presence of sulfur and oxygen compounds can influence the selectivity of the molybdenum catalyst, with sulfidation of the reduced catalyst hindering certain denitrogenation pathways. osti.gov

Recent research has also explored molybdenum phosphide (B1233454) (MoP) catalysts for these applications. The addition of cerium oxide to MoP catalysts has been shown to decrease particle size and alter morphology, which in turn affects the catalytic performance in the HDN of quinoline (B57606) and the HDS of dibenzothiophene. ethz.chacs.org

Table 1: Effect of Support on (Ni)MoS₂ Catalyst Performance in Simultaneous HDS and HDN

Catalyst Support	Key Finding	Reference
γ-Al₂O₃, siliceous SBA-15, Zr- and Ti-modified SBA-15	The dispersion of the MoS₂ phase, influenced by the support, determines HDS and HDN activities. Ni promotion enhances dispersion and activity.	researchgate.netacs.org
Cerium Oxide modified MoP	Decreases MoP particle size and alters morphology, influencing HDN and HDS performance.	ethz.chacs.org

The synthesis of single-enantiomer compounds is of paramount importance in the pharmaceutical and fine chemical industries. Molybdenum complexes have emerged as effective catalysts for asymmetric hydrogenation, a key method for creating chiral centers. princeton.edu

Chiral molybdenum complexes, particularly those with pincer-type ligands like oxazoline (B21484) imino(pyridine) (OIP), have been successfully employed in the asymmetric hydrogenation of fused arenes and heteroarenes, such as quinolines and naphthalenes. researchgate.netacs.org These reactions can produce enantioenriched products with high diastereoselectivities and enantioselectivities. researchgate.net The design of the ligand is crucial; for example, in the hydrogenation of naphthalenes, the substituents on the aniline (B41778) part of the OIP ligand can control the chemoselectivity between the formation of tetralin and decalin products. acs.org Larger 2,6-aniline substituents tend to increase catalytic activity. acs.org Mechanistic studies have revealed that molybdenum η⁶-arene complexes are often the catalyst resting state. researchgate.netacs.org

Table 2: Molybdenum-Catalyzed Asymmetric Hydrogenation of Naphthalenes

Ligand Feature	Effect on Catalysis	Reference
2,6-disubstituted anilines (methyl, ethyl, iso-propyl)	High activity, mixture of tetralins and decalins with high enantiomeric excess.	acs.org
2-tert-butyl or 2,5-di-tert-butyl substituted anilines	Increased selectivity for decalin formation, but with reduced activity.	acs.org
Increasing catalyst loading	Increased selectivity for decalin formation.	acs.org

Deoxydehydration (DODH) is a valuable reaction for converting biomass-derived polyols, such as vicinal diols, into olefins. nih.gov Molybdenum catalysts have shown significant promise in this area. The first reported use of a molybdenum catalyst for the DODH of vicinal diols involved acylpyrazolonate-dioxomolybdenum(VI) complexes with triphenylphosphine (B44618) as a reductant. nih.gov

Various molybdenum systems have since been developed for DODH. nih.gov Dioxomolybdenum complexes supported by salan ligands have been evaluated, with studies showing that sterically bulky and electron-withdrawing substituents on the ligand can enhance catalytic activity. rsc.orgresearchgate.net These catalysts have been used to convert substrates like styrene (B11656) glycol and (+)-diethyltartrate into their corresponding alkenes with good to excellent yields. rsc.orgresearchgate.net For instance, (+)-diethyltartrate was converted to diethyl fumarate (B1241708) in over 98% yield. researchgate.net Commercially available ammonium (B1175870) heptamolybdate has also been shown to be a competent DODH catalyst. nih.gov Solid-supported oxo-molybdenum catalysts, such as MoOx on various oxide supports (Fe₂O₃, SiO₂, Al₂O₃, TiO₂, ZrO₂), have also been investigated, although they have shown more modest yields compared to their rhenium counterparts under similar conditions. nsf.gov

Table 3: Performance of Molybdenum Catalysts in Deoxydehydration (DODH)

Catalyst System	Substrate	Product	Yield	Reference
Acylpyrazolonate-dioxomolybdenum(VI)	1-phenyl-1,2-ethanediol	Styrene	13%	nih.gov
Acylpyrazolonate-dioxomolybdenum(VI)	Cyclooctanediol	Cyclooctene	55%	nih.gov
Dioxomolybdenum-salan complex	Styrene glycol	Styrene	up to 54%	researchgate.net
Dioxomolybdenum-salan complex	meso-/R,R-hydrobenzoin	Alkene	60-71%	rsc.org
Dioxomolybdenum-salan complex	(+)-Diethyltartrate	Diethyl fumarate	>98%	researchgate.net

Olefin metathesis is a powerful reaction for the synthesis of alkenes, and molybdenum-based catalysts are among the most effective for this transformation. numberanalytics.com Supported molybdenum oxide catalysts, particularly on alumina (B75360) (MoOₓ/Al₂O₃), are widely used for the metathesis of light olefins. researchgate.netresearchgate.net The activation of these catalysts involves the formation of surface Mo=CH₂ and Mo=CHCH₃ reactive intermediates. researchgate.net The structure of the surface molybdenum species is critical, with oligomeric mono-oxo species being more easily activated than isolated dioxo species. researchgate.net

In addition to metathesis, molybdenum complexes are also active in hydrogenation and dehydrogenation reactions. A cationic Mo(II) complex with a vinylthioether ligand has been shown to catalytically hydrogenate various aromatic and aliphatic alkenes under mild conditions. nih.gov The catalytic cycle involves the oxidative addition of H₂ to the Mo(II) center to form a Mo(IV) dihydride intermediate. nih.gov Over 40 molybdenum and tungsten imido alkylidene catalysts have been evaluated for the metathesis of n-octane, highlighting the importance of the imido group, alkoxide, and the metal itself in determining catalytic performance. hmc.edu

Deoxydehydration Reactions with Molybdenum Catalysts

Mechanistic Investigations of Molybdenum Catalytic Systems

Understanding the mechanisms of molybdenum-catalyzed reactions is crucial for the rational design of more efficient and selective catalysts.

Identifying the active sites and reaction pathways is a key area of research in molybdenum catalysis. For supported MoOₓ catalysts in olefin metathesis, it has been established that the reaction proceeds via Mo-carbene intermediates, formed in situ from the reaction of the supported MoOₓ with the olefin feed. rsc.org The rate of the metathesis reaction is influenced by the concentration and intrinsic activity of these Mo-carbenes. rsc.org

In the context of hydrotreating catalysts, bifunctional (metal-acid) MoO₂₋ₓ(OH)y structures formed on a TiO₂ support have been identified. scirp.org The metallic properties of MoO₂ are responsible for hydrogen dissociation, while the resulting Mo-OH groups provide Brønsted acidity. scirp.org For potassium-promoted MoS₂ catalysts used in higher alcohol synthesis from syngas, the structure of the MoS₂ layers has been correlated with selectivity, and co-feed experiments have helped to elucidate the reaction pathways. gatech.edu In some composite catalysts, such as a Cu-BTC metal-organic framework with a polyoxometalate, synergistic interfacial active sites like Cu-O-Mo have been identified as crucial for selective oxidation reactions. researchgate.net

Role of Ligands and Support Materials in

The catalytic activity and selectivity of molybdenum complexes are profoundly influenced by the ligands attached to the metal center and the support materials used for heterogeneous catalysts. The electronic and steric properties of ligands can be finely tuned to optimize catalytic performance for specific reactions.

In the realm of alkene metathesis, chiral molybdenum catalysts with monodentate ligands have demonstrated high efficiency and enantioselectivity. nih.gov Theoretical studies suggest that having two electronically distinct monodentate ligands—an acceptor and a donor—can be particularly effective. nih.gov The acceptor ligand enhances the metal's Lewis acidity, facilitating the binding of the alkene substrate. nih.gov For instance, chiral catalysts with a stereogenic molybdenum center bearing only monodentate ligands, such as an enantiomerically pure aryloxide, have been successfully synthesized. nih.gov These catalysts have proven effective in complex syntheses, like that of the alkaloid quebrachamine, where other chiral catalysts have failed. nih.gov

In deoxydehydration (DODH) reactions, which convert vicinal diols to olefins, molybdenum complexes with salan ligands have been extensively studied to establish structure-activity relationships. rsc.org Research has shown that sterically bulky substituents at the ortho-position and electron-withdrawing groups at the para-position of the phenol (B47542) arms of the salan ligand can enhance catalytic activity. rsc.orgchemrxiv.org Conversely, a rigid phenyl or an ethylene (B1197577) backbone with a tertiary amine can hinder the reaction. rsc.orgchemrxiv.org The flexibility of the ligand backbone and the electronic environment around the molybdenum center are crucial for modulating catalytic activity. chemrxiv.org For example, in the conversion of (+)-diethyltartrate to diethyl fumarate, yields of over 98% have been achieved with a 10 mol% catalyst loading. rsc.org

Support materials also play a vital role in heterogeneous molybdenum catalysis. Incorporating molybdenum oxides onto supports can significantly improve catalyst stability and promote conversion and yield in reactions like alkene epoxidation. mdpi.com For instance, molybdenum oxo species with high dispersion have been incorporated into SBA-15, a mesoporous silica (B1680970) material, for the epoxidation of alkenes. mdpi.com Similarly, functionalizing the surfaces of graphene oxide (GO) and reduced graphene oxide (rGO) with carboxylic acid ligands, which then coordinate with bis(acetylacetonato)dioxomolybdenum(VI), has resulted in highly selective catalysts for epoxidation reactions. mdpi.com

Redox Cycling in Molybdenum-Containing Catalysts

The ability of molybdenum to cycle between different oxidation states is fundamental to its catalytic function, particularly in redox reactions where electron transfer is key. In many biological and industrial processes, molybdenum alternates between the Mo(IV), Mo(V), and Mo(VI) states.

In biological systems, molybdenum-containing enzymes are indispensable for catalyzing redox reactions. mdpi.com These enzymes typically operate by cycling molybdenum between its +4 and +6 oxidation states, which facilitates the transfer of oxygen atoms and electrons. mdpi.com For example, in the catalytic cycle of sulfite (B76179) oxidase, the oxidation of sulfite is coupled with the reduction of molybdenum from Mo(VI) to Mo(IV). mdpi.com This is followed by electron transfer steps to regenerate the active Mo(VI) state. mdpi.com The intermediate Mo(V) state often acts as a crucial interface between two-electron and one-electron transfer processes. frontiersin.org

In industrial catalysis, the redox cycling of molybdenum is also a key mechanistic feature. For instance, in iron molybdate (B1676688) catalysts used for methanol (B129727) oxidation, the catalyst undergoes significant structural and phase transformations during redox cycling. rsc.orgkit.edu Under reducing conditions with methanol at high temperatures, Fe₂(MoO₄)₃ and MoO₃ are reduced to FeMoO₄ and MoO₂. rsc.orgkit.edu In this process, iron is completely reduced, while molybdenum remains partially oxidized, with about 60% as Mo(VI). rsc.orgkit.edu Subsequent heating under oxidative conditions transforms the catalyst back to its initial state. rsc.orgkit.edu

The study of terminal molybdenum-oxo complexes in the hydrogen evolution reaction (HER) provides further insight into redox cycling. nih.gov Cyclic voltammetry studies of (oxo)molybdenum(V) corroles reveal reversible redox processes corresponding to the Mo(IV)/Mo(V) and Mo(III)/Mo(IV) couples. nih.gov The catalytic cycle for proton reduction to hydrogen gas involves coinciding proton- and electron-transfer processes. nih.gov

Molybdenum-Based Photocatalysis

Molybdenum compounds, particularly oxides, are emerging as promising materials for photocatalysis, with applications in water splitting for hydrogen production and the degradation of organic pollutants.

Molybdenum Oxides for Water Splitting and Pollutant Degradation

Molybdenum oxides, such as MoO₃, possess photocatalytic properties that can be harnessed for environmental remediation and the generation of solar fuels. lidsen.com Nanostructured molybdenum oxides are particularly interesting for these applications. lidsen.comlidsen.com When appropriately engineered, MoO₃ can facilitate the photocatalytic degradation of organic pollutants in water. lidsen.comlidsen.com Furthermore, nano-molybdenum oxides are being explored for use in photoelectrochemical cells for water splitting to produce clean hydrogen fuel from solar energy. lidsen.comlidsen.com

Molybdenum-based chalcogenide nanostructures are also being investigated for their potential in photocatalytic water splitting and dye degradation. researchgate.net These materials are attractive due to their non-toxicity, low cost, and structural flexibility. researchgate.net The tunable band gap of molybdenum chalcogenides makes them promising candidates for efficient hydrogen evolution under visible light. researchgate.net

Enhanced Photocatalytic Performance through Molybdenum Doping

Doping other semiconductor materials with molybdenum has proven to be an effective strategy for enhancing their photocatalytic activity. Molybdenum doping can alter the physical and electronic properties of the host material, leading to improved performance.

A prime example is the doping of titanium dioxide (TiO₂) with molybdenum. Molybdenum doping can enhance the photocatalytic and catalytic performance of TiO₂ in applications such as water splitting and the degradation of organic pollutants. lidsen.com The ionic radius of Mo⁶⁺ (0.062 nm) is very similar to that of Ti⁴⁺ (0.068 nm), allowing Mo⁶⁺ ions to substitute Ti⁴⁺ in the TiO₂ crystal lattice with minimal distortion. rsc.org This substitution can lead to changes in the crystal structure and a narrowing of the bandgap, which allows for the absorption of visible light. mdpi.com

Studies have shown that Mo-doped TiO₂ exhibits significantly enhanced photocatalytic activity in the degradation of dyes like Orange II and methylene (B1212753) blue under both UV and visible light irradiation. acs.orgmdpi.com For instance, a TiO₂ sample with 1.38% Mo showed the highest catalytic activity for the degradation of Orange II. acs.org In another study, 4 wt.% Mo-doped CuO nanomaterials demonstrated the highest degradation activity against methylene blue. mdpi.com The enhanced performance is often attributed to several factors, including increased light absorption, improved charge separation, and the creation of surface defects that act as active sites. researchgate.net

Co-doping with molybdenum and other elements can lead to synergistic effects. For example, co-doping TiO₂ with molybdenum and nitrogen has been shown to significantly enhance its photocatalytic activity for the degradation of methyl orange. rsc.org Similarly, co-doping TiO₂ with tungsten and molybdenum resulted in a catalyst that was 46% more effective in degrading 4-chlorophenol (B41353) than the commercial photocatalyst Degussa P25. mdpi.com This improvement was attributed to a cooperative effect that decreased the recombination of photogenerated charges, increased radiation absorption, and resulted in a high surface area. mdpi.com

Catalyst System	Application	Key Findings
Chiral Mo-complexes with monodentate ligands	Alkene Metathesis	High efficiency and enantioselectivity, effective for complex syntheses. nih.gov
Mo-complexes with salan ligands	Deoxydehydration	Activity influenced by steric and electronic properties of ligands. rsc.orgchemrxiv.org
MoO₃/SBA-15	Alkene Epoxidation	Improved stability and dispersion of catalytic sites. mdpi.com
Mo-functionalized Graphene Oxide	Alkene Epoxidation	High selectivity and turnover frequencies. mdpi.com
Iron Molybdate	Methanol Oxidation	Undergoes reversible redox cycling between Mo(VI) and Mo(IV)/Fe(II) states. rsc.orgkit.edu
Mo-oxo corroles	Hydrogen Evolution	Catalytic cycle involves Mo(V)/Mo(IV) and Mo(IV)/Mo(III) redox couples. nih.gov
Molybdenum Oxides	Water Splitting & Pollutant Degradation	Nanostructured forms show promise for clean energy and environmental remediation. lidsen.comlidsen.com
Mo-doped TiO₂	Pollutant Degradation	Enhanced photocatalytic activity under UV and visible light due to narrowed bandgap and improved charge separation. rsc.orgmdpi.comacs.org
Mo-doped CuO	Pollutant Degradation	Decreased bandgap from 1.55 eV to 1.25 eV, leading to enhanced degradation of methylene blue. mdpi.com
W-Mo co-doped TiO₂	Pollutant Degradation	Synergistic effect leads to 97% degradation of 4-chlorophenol. mdpi.com

Molybdenum Enzymology and Cofactor Biosynthesis

Structure and Function of Molybdenum-Containing Enzymes

With the notable exception of nitrogenase, all molybdenum-dependent enzymes require a molybdenum cofactor (Moco) for their biological activity. This cofactor consists of a mononuclear molybdenum atom complexed with a unique pterin (B48896) derivative called molybdopterin. The various coordination patterns of the molybdenum ion have led to the classification of these enzymes into three distinct families: the sulfite (B76179) oxidase family, the xanthine (B1682287) oxidase family, and the dimethyl sulfoxide (B87167) (DMSO) reductase family. mdpi.com These enzymes catalyze a wide array of redox reactions, playing crucial roles in the metabolism of carbon, nitrogen, and sulfur. anr.frfrontiersin.org

Molybdenum Hydroxylases (e.g., Xanthine Oxidase, Aldehyde Oxidoreductase)

Molybdenum hydroxylases, including xanthine oxidase and aldehyde oxidase, are a widespread group of enzymes that catalyze the hydroxylation of various aldehydes and aromatic heterocycles. oup.comal-edu.com A key feature of these enzymes is their use of water, rather than molecular oxygen, as the source of the oxygen atom incorporated into the product. al-edu.compnas.org

Structure and Active Site: Xanthine oxidase and aldehyde oxidase are complex metalloflavoproteins. al-edu.comresearchgate.net Each subunit of these homodimeric enzymes contains a molybdopterin cofactor, a flavin adenine (B156593) dinucleotide (FAD), and two distinct [2Fe-2S] iron-sulfur clusters. researchgate.net The molybdenum center in the oxidized state of xanthine oxidase has an LMo(VI)OS(OH) coordination sphere, where L represents the pyranopterin cofactor that binds the molybdenum through its dithiolene group. researchgate.netnih.gov The active site has a distorted square-pyramidal geometry with an apical Mo=O group. oup.comresearchgate.net

Catalytic Mechanism: The hydroxylation reaction at the molybdenum center involves a two-electron reduction of Mo(VI) to Mo(IV). pnas.org The proposed mechanism for xanthine oxidoreductase involves the abstraction of a proton from the equatorial Mo-OH group by a glutamate (B1630785) residue. This is followed by a nucleophilic attack of the resulting Mo-O- on the carbon atom to be hydroxylated, with a concurrent transfer of a hydride to the Mo=S group. nih.gov The electrons generated are then transferred through the iron-sulfur centers to the FAD site, where the enzyme is reoxidized by either NAD+ or molecular oxygen. pnas.org

Enzyme	Substrate Examples	Product Examples
Xanthine Oxidase	Hypoxanthine, Xanthine	Xanthine, Uric Acid
Aldehyde Oxidase	N-heterocycles, Aldehydes	Oxidized heterocycles, Carboxylic acids

Eukaryotic Oxo Transferases (e.g., Sulfite Oxidase, Assimilatory Nitrate (B79036) Reductases)

This family of enzymes catalyzes the transfer of an oxygen atom to or from a substrate. oup.com Key examples in eukaryotes include sulfite oxidase and assimilatory nitrate reductases. oup.comwikipedia.org

Sulfite Oxidase: Found in the mitochondrial intermembrane space of eukaryotes, sulfite oxidase catalyzes the final step in the degradation of sulfur-containing amino acids by oxidizing sulfite to sulfate (B86663). oup.com The active site contains a molybdenum atom coordinated by the dithiolene group of molybdopterin, two oxo ligands, and a cysteine residue from the protein. core.ac.uk The reaction involves a straightforward oxo transfer from the molybdenum center to the sulfite substrate. oup.comannualreviews.org

Assimilatory Nitrate Reductases: These enzymes are crucial for nitrogen assimilation in plants, algae, and fungi, catalyzing the reduction of nitrate to nitrite (B80452). wikipedia.org Eukaryotic nitrate reductases are homodimeric proteins, with each monomer containing a molybdopterin cofactor, a heme-iron (cytochrome b), and a flavin adenine dinucleotide (FAD) binding domain. wikipedia.org The molybdenum center, which possesses an MoO2 unit, is the site of nitrate reduction. oup.com The reaction mechanism involves the binding of a nitrate oxygen to the Mo(IV) center, which displaces a hydroxide (B78521) ion. This is followed by the formation of a Mo(VI)=O double bond and the release of nitrite. wikipedia.org

Prokaryotic Molybdenum Enzymes and Diverse Redox Reactions

Prokaryotes possess a remarkable diversity of molybdenum-containing enzymes that participate in a wide range of redox reactions, often as part of their respiratory and metabolic pathways. mdpi.comnih.gov These enzymes are crucial for the biogeochemical cycling of elements like carbon, nitrogen, and sulfur. anr.fr The Mo/W-bisPGD enzyme superfamily, exclusive to prokaryotes, is particularly diverse in its molecular organization and the reactions it catalyzes. mdpi.com

Prokaryotic molybdoenzymes catalyze reactions involving a broad spectrum of substrates, including nitrogen oxides, sulfur compounds, carbon oxides, and halogenated compounds. anr.fr Examples include:

DMSO Reductase Family: This family is widespread in bacteria and archaea and is characterized by a bis-molybdopterin-guanine dinucleotide (Bis-MGD) cofactor. core.ac.uk These enzymes, such as dimethyl sulfoxide (DMSO) reductase and dissimilatory nitrate reductases, catalyze oxygen atom transfer reactions. oup.comoup.com

Periplasmic Nitrate Reductases (Nap): These enzymes are involved in dissimilatory nitrate reduction, converting nitrate to nitrite. anr.frcore.ac.uk

Formate (B1220265) Dehydrogenases (Fdh): These enzymes catalyze the reversible oxidation of formate to carbon dioxide. anr.fr

The modular nature of many prokaryotic molybdenum enzymes, often comprising catalytic, electron transfer, and membrane-anchoring subunits, allows for significant functional versatility. mdpi.com

Molybdenum Cofactor (Moco) Biosynthesis and Assembly

The biosynthesis of the molybdenum cofactor is a highly conserved and complex multi-step process that is essential for the function of all molybdenum enzymes except nitrogenase. researchgate.netnih.gov This pathway involves several enzymes that work in concert to synthesize the molybdopterin (MPT) moiety and subsequently insert the molybdenum atom. mdpi.com

Pathways for Molybdopterin (MPT) Synthesis

Conversion of GTP to cyclic Pyranopterin Monophosphate (cPMP): The first step involves the conversion of GTP to an intermediate called cyclic pyranopterin monophosphate (cPMP). researchgate.netmdpi.commdpi.com

Sulfur Insertion to form Molybdopterin (MPT): The enzyme MPT synthase then catalyzes the insertion of sulfur into cPMP to generate molybdopterin. nih.gov This heterotetrameric enzyme transfers sulfur, which is bound as a thiocarboxylate at the C-terminus of its small subunits, to cPMP to form the characteristic dithiolene group of MPT. nih.govimoa.info

Adenylation of MPT: Before molybdenum can be inserted, MPT is activated through adenylation. The G-domain of a molybdenum insertase enzyme catalyzes the transfer of an AMP group from ATP to MPT, forming an MPT-AMP intermediate. nih.govmdpi.com

Molybdenum Insertion to form Moco: In the final step, the E-domain of the molybdenum insertase catalyzes the insertion of molybdate (B1676688) into the dithiolene group of MPT-AMP, releasing AMP and forming the active molybdenum cofactor. nih.govmdpi.com

This intricate biosynthetic pathway ensures the proper assembly of the molybdenum cofactor, which is then distributed to various apo-enzymes within the cell. nih.gov

Metal Insertion and Cofactor Integration into Apolipoproteins

The final step in the biosynthesis of functional molybdoenzymes is the insertion of the molybdenum cofactor (Moco) into the corresponding target apoenzymes. This process is complex and often requires the assistance of specific chaperone proteins. researchgate.net It is hypothesized that Moco is inserted before the complete folding of the protein and is buried deep within the enzyme's structure. mdpi.com

In bacteria, two proteins, MogA and MoeA, are typically involved in the insertion of molybdenum. nih.gov In eukaryotes, these functions have often been consolidated into a single, multi-domain protein. For instance, in plants, the protein Cnx1 catalyzes this step. Its C-terminal domain, Cnx1-G, is responsible for binding the pyranopterin component of the cofactor. nih.gov In humans, the multifunctional protein gephyrin is responsible for the final stages of Moco biosynthesis. Gephyrin's N-terminal G-domain acts as an MPT adenylyltransferase, and its C-terminal E-domain functions as the molybdo-insertase, incorporating the molybdenum atom. mdpi.com

The maturation of many molybdoenzymes relies on a dedicated chaperone. A well-studied example is the TorD/TorA system for trimethylamine-N-oxide (TMAO) reductase in E. coli. The chaperone, TorD, not only stabilizes the apo-TorA enzyme but also facilitates the transfer of the cofactor by interacting with the core of the molybdoprotein. researchgate.net This ensures the efficient and specific delivery of the fragile Moco to its designated apoenzyme.

Organism/System	Proteins Involved in Mo Insertion	Function
Bacteria (E. coli)	MogA, MoeA	Involved in molybdenum insertion. nih.gov
Plants	Cnx1 (Cnx1-G domain)	Binds pyranopterin; catalyzes Mo insertion. nih.gov
Humans	Gephyrin (E-domain)	Molybdo-insertase activity. mdpi.com
E. coli (TorA system)	TorD (Chaperone)	Stabilizes apoenzyme and aids Moco insertion. researchgate.net

Mechanistic Studies of Molybdopterin Synthase

Molybdopterin synthase is a key enzyme that catalyzes the formation of molybdopterin (MPT), the organic framework of the molybdenum cofactor. wikipedia.org It facilitates the insertion of a dithiolene group into an earlier intermediate known as precursor Z. wikipedia.org

Structural and mechanistic studies have revealed that molybdopterin synthase is a heterotetrameric enzyme, composed of two large subunits (MoaE) and two small subunits (MoaD). wikipedia.orgnih.gov The active site is formed by the deep insertion of the C-terminus of a MoaD subunit into a MoaE subunit. wikipedia.orgnih.gov A critical feature for the enzyme's activity is the presence of a thiocarboxylate group at the C-terminus of the activated MoaD subunit. This thiocarboxylated C-terminus serves as the sulfur donor for the creation of the dithiolene moiety of molybdopterin. wikipedia.orgnih.gov The enzyme catalyzes the conversion of precursor Z to molybdopterin, a reaction that involves the addition of two sulfur atoms. wikipedia.org Following each catalytic cycle, molybdopterin synthase must be resulfurated by a separate enzyme, MPT synthase sulfurylase, to restore its activity. wikipedia.org

Enzyme Component	Function in Molybdopterin Synthesis
Molybdopterin Synthase	Catalyzes the conversion of precursor Z to molybdopterin. wikipedia.org
MoaE (Large Subunit)	Forms part of the heterotetrameric structure and the active site. wikipedia.orgnih.gov
MoaD (Small Subunit)	C-terminus is thiocarboxylated and acts as the sulfur donor. wikipedia.orgnih.gov
MPT Synthase Sulfurylase	Recharges the enzyme with sulfur after each catalytic cycle. wikipedia.org

Mechanistic Probes and Spectroscopic Characterization

Understanding the intricate mechanisms of molybdenum enzymes has been greatly advanced by a combination of spectroscopic techniques and the synthesis of model compounds that mimic the enzyme's active site.

Active Site Spectroscopy of Molybdenum Enzymes

Spectroscopic methods, particularly Electron Paramagnetic Resonance (EPR) and X-ray Absorption Spectroscopy (XAS), have been indispensable for elucidating the structure and electronic properties of the molybdenum centers in these enzymes. researchgate.net Molybdenum enzymes typically cycle through different oxidation states, most commonly Mo(VI), Mo(V), and Mo(IV), during catalysis. oup.com

EPR spectroscopy is particularly useful for studying the paramagnetic Mo(V) intermediate state. For example, in the enzyme MtsZ from Haemophilus influenzae, two main EPR-active Mo(V) species were identified, though they were determined to be catalytically incompetent, off-pathway forms. nih.gov This highlights that the geometry of the molybdenum center and its primary ligands are the main determinants of the EPR properties. nih.gov

X-ray absorption fine structure (EXAFS) studies provide detailed information about the coordination environment of the molybdenum atom, including the number and type of coordinating atoms and their distances from the metal center. For instance, EXAFS studies on oxidized sulfite oxidase show two oxygen atoms coordinated to the molybdenum. annualreviews.org In the case of Rhodobacter sphaeroides DMSO reductase, EXAFS data indicates the oxidized form has four sulfur ligands, an oxo group, and another oxygen or nitrogen ligand. annualreviews.org

Electronic absorption spectroscopy also provides valuable insights. The fully oxidized Mo(VI) state of HiMtsZ shows a broad absorption maximum around 700 nm, which shifts to 650 nm upon reduction to the Mo(V) state, and becomes largely featureless in the fully reduced Mo(IV) state. nih.gov

Spectroscopic Technique	Information Gained	Example Enzyme Studied
Electron Paramagnetic Resonance (EPR)	Characterizes the paramagnetic Mo(V) state. researchgate.net	Haemophilus influenzae MtsZ nih.gov
X-ray Absorption Spectroscopy (XAS/EXAFS)	Determines coordination number, ligand type, and bond distances. researchgate.netannualreviews.org	Sulfite Oxidase, DMSO Reductase annualreviews.org
Electronic Absorption Spectroscopy	Monitors changes in oxidation state through spectral shifts. nih.gov	Haemophilus influenzae MtsZ nih.gov

Electron and Proton Transfer Dynamics in Molybdenum Enzymes

A unifying principle in the action of many molybdenum enzymes is the concept of coupled proton and electron transfer. nih.govnih.gov The reactions catalyzed often involve a net transfer of two electrons and two protons (or multiples thereof) between the substrate and the product. nih.govpnas.org This mechanism provides a low-energy pathway for the oxidation-reduction reactions. pnas.org

The coordination chemistry of molybdenum facilitates this process, creating a distinct relationship between the acid-base and redox properties of the molybdenum complex. nih.govrsc.org For enzymes like xanthine oxidase, aldehyde oxidase, and sulfite oxidase, this coupled transfer is crucial for the regeneration of the active site. rsc.org In the case of sulfite oxidase, the reductive half-reaction involves the oxidation of sulfite, reducing the Mo(VI)O₂ center to Mo(IV)O. rsc.org This is followed by an oxidative half-reaction where an electron acceptor regenerates the Mo(VI) state. rsc.org This process can be described as an inner-sphere electron transfer mechanism, often involving the formation of a bridged intermediate. rsc.org

Model Compound Chemistry for Molybdenum Enzymes

The synthesis of small molecule analogs, or model compounds, has been a powerful strategy for understanding the structure, spectroscopy, and reactivity of molybdenum enzyme active sites. nih.gov These studies aim to replicate features of the unique pterin-dithiolene ligand that coordinates the molybdenum atom. nih.govuni-greifswald.de

Chemists have developed a variety of model systems using both dithiolene and non-dithiolene ligands to mimic the enzymatic functions. uni-greifswald.dersc.org Early models helped establish the coordination preferences of molybdenum and provided evidence for sulfur ligation through spectroscopic studies. nih.gov More advanced functional models have successfully demonstrated reactivity characteristic of molybdoenzymes, such as oxygen atom transfer (OAT) reactions. nih.govuni-greifswald.de

For example, models have been created that reproduce detailed features of the pyranopterin dithiolene ligand, both in its uncoordinated form and as a chelate to molybdenum. nih.gov Some of these synthetic complexes can cleanly reduce nitrate to nitrite, serving as functional models for nitrate reductase activity. rsc.org These model systems are crucial for testing mechanistic hypotheses, such as the role of intramolecular hydrogen bonding in modulating the electronic properties and redox potential of the active site. uni-greifswald.de

Advanced Analytical Methodologies for Molybdenum

Spectroscopic Techniques for Molybdenum Analysis

Spectroscopic methods are foundational for the elemental analysis of molybdenum, offering high sensitivity and the ability to measure low concentrations in complex samples.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Atomic Emission Spectrometry (ICP-AES) for Molybdenum Quantification

Inductively Coupled Plasma (ICP) techniques, including Mass Spectrometry (ICP-MS) and Atomic Emission Spectrometry (ICP-AES), are powerful tools for determining the total concentration of molybdenum in a sample. perkinelmer.com In these methods, the sample is introduced into a high-temperature plasma, which atomizes and ionizes the molybdenum atoms.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique used for determining molybdenum in various samples, including urine and high-purity materials. nih.govresearchgate.net It is applicable for the determination of sub-µg/L concentrations of elements in water samples and waste extracts or digests. epa.gov The method involves the direct dilution of the sample, often in a weak acid solution, and introduction into the ICP-MS. nih.gov The ions generated in the plasma are then guided into a mass spectrometer, which separates them based on their mass-to-charge ratio. For molybdenum, the isotope ⁹⁸Mo is often chosen for quantification due to its higher sensitivity. nih.gov The detection limit for molybdenum in urine has been reported to be as low as 0.2 µg/L, with a limit of quantification of 0.6 µg/L. nih.gov

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) , also known as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), measures the characteristic light emitted by excited molybdenum atoms in the plasma. psu.eduykcs.ac.cnykcs.ac.cn This technique is frequently used for the analysis of molybdenum in geological materials like rocks and soils, as well as in steel. psu.eduykcs.ac.cnresearchgate.net Sample preparation often involves microwave digestion with a mixture of acids to dissolve the molybdenum. ykcs.ac.cn While ICP-AES is robust, it can be susceptible to spectral interferences from other elements present in the matrix, such as iron and aluminum. psu.edu The selection of an appropriate emission line, like 202.03 nm or 281.62 nm, is critical to minimize these interferences. psu.eduykcs.ac.cn Detection limits for molybdenum using ICP-AES can be in the range of 0.0005% to 0.01 µg/g in solid samples. ykcs.ac.cnykcs.ac.cn

Atomic Absorption Spectrophotometry (GF-AAS, F-AAS) in Molybdenum Determination

Atomic Absorption Spectrophotometry (AAS) is another widely used technique for the quantification of molybdenum. It measures the absorption of light by free molybdenum atoms in the gaseous state. The two primary atomization methods are flame AAS (F-AAS) and graphite (B72142) furnace AAS (GF-AAS).

Graphite Furnace Atomic Absorption Spectrophotometry (GF-AAS) offers high sensitivity for molybdenum determination, with detection limits in the nanogram per milliliter range. nih.gov This method is suitable for analyzing samples with low molybdenum concentrations, such as water, plant tissue, and blood plasma. nih.govnemi.govresearchgate.net In GF-AAS, a small volume of the sample is placed in a graphite tube, which is then heated in a programmed sequence to dry, pyrolyze, and atomize the sample. nemi.gov The use of a pyrolytically coated graphite tube is recommended to prevent the formation of molybdenum carbides. epa.govepa.gov Matrix modifiers are often employed to reduce interferences from other components in the sample, such as sulfate (B86663). nemi.gov The analytical range for molybdenum in water using GF-AAS is typically between 1 and 50 µg/L. nemi.gov

Flame Atomic Absorption Spectrophotometry (F-AAS) is a less sensitive but often simpler and faster method compared to GF-AAS. In F-AAS, the sample solution is aspirated into a flame (typically nitrous oxide-acetylene for molybdenum) where it is atomized. epa.gov A light beam from a molybdenum-specific lamp is passed through the flame, and the amount of light absorbed is proportional to the molybdenum concentration. epa.govpsu.edu This technique is subject to interferences from elements like calcium, iron, and sulfate, which can be mitigated by using a nitrous oxide flame and adding releasing agents like aluminum chloride. epa.govpsu.edu The detection limit for F-AAS is significantly higher than for GF-AAS, often around 10 ng/mL. nih.gov

X-ray Absorption Spectroscopy (XAS) for Molybdenum Speciation and Oxidation State Determination

X-ray Absorption Spectroscopy (XAS) is a powerful, non-destructive technique that provides detailed information about the local atomic structure and chemical state of molybdenum in various materials. nih.gov XAS is uniquely suited for studying the atomic- and molecular-scale structure of elements in both solid and liquid samples. geobiology.dk The technique involves tuning synchrotron-generated X-rays to the absorption edge of molybdenum (e.g., K-edge at 20,000 eV or L-edges around 2,500 eV). nih.govacs.org

The XAS spectrum is divided into two regions:

X-ray Absorption Near-Edge Structure (XANES): This region, close to the absorption edge, is sensitive to the oxidation state and coordination geometry of the molybdenum atom. geobiology.dksynchrotron-soleil.fr The energy position of the absorption edge shifts with the oxidation state; for instance, a higher oxidation state results in a shift to higher energy. geobiology.dknbuv.gov.ua The shape of the XANES spectrum provides information about the local symmetry (e.g., tetrahedral vs. octahedral) and the types of atoms bonded to molybdenum. geobiology.dkresearchgate.net

Extended X-ray Absorption Fine Structure (EXAFS): This region extends several hundred eV above the edge and contains information about the number, type, and distance of neighboring atoms surrounding the molybdenum atom. nih.govgeobiology.dk Analysis of the EXAFS oscillations allows for the determination of interatomic distances and coordination numbers. geobiology.dk

XAS has been instrumental in studying molybdenum speciation in a variety of contexts, including in hydrothermal fluids, on mineral surfaces, and within biological and catalytic systems. researchgate.netnih.govgoldschmidt.info For example, studies have used XAS to show that molybdenum(VI) changes from tetrahedral to octahedral coordination with decreasing pH at the goethite-water interface. nih.gov

Chromatographic and Separation Techniques in Molybdenum Research

While spectroscopic techniques provide information on the total elemental concentration and local structure, they often require prior separation of molybdenum from complex matrices or separation of different molybdenum species from each other.

Advanced Separation Methods for Molybdenum Isolation

Several separation methods are employed to isolate and preconcentrate molybdenum before analysis, enhancing detection limits and removing interfering substances.

Solid-Phase Extraction (SPE) is a common technique for separating molybdenum from various matrices. aip.org This method utilizes a solid adsorbent material, often packed in a cartridge, to retain molybdenum while other components of the sample pass through. For example, a nanometer-sized titanium dioxide micro-column has been used to retain molybdenum and separate it from an iron matrix in steel samples prior to ICP-AES analysis. researchgate.net

Ion-Exchange Chromatography is widely used for the separation of molybdenum, which often exists as an anionic species (molybdate, MoO₄²⁻) in aqueous solutions. pjsir.orgdupont.com Anion exchange resins, both strong and weak base types, are effective for this purpose. dupont.comscientific.net The separation is based on the reversible exchange of molybdate (B1676688) ions in the sample solution with ions on the resin. Elution is typically achieved by changing the pH or using a high concentration of a competing ion. dupont.com This method has been successfully applied to separate molybdenum from other metals like iron and titanium and to enrich molybdenum isotopes. pjsir.orgrsc.org

Solvent Extraction involves the transfer of molybdenum from an aqueous solution to an immiscible organic solvent. This is often achieved by forming a chelate complex with an organic ligand that is soluble in the organic phase. For instance, molybdenum can be complexed with 5,5'-methylenedisalicylohydroxamic acid and extracted into methyl isobutyl ketone. nih.gov Another approach involves forming an iron-thiocyanate complex of molybdenum and extracting it into di-iso butyl ketone for subsequent GF-AAS analysis. researchgate.nettandfonline.com Aqueous two-phase extraction has also been shown to be an environmentally friendly technique for separating molybdenum from other elements like Rhenium. mdpi.com

Other methods for molybdenum isolation include precipitation, which has been used to separate it from irradiated targets in the production of medical isotopes, and flotation, a primary method in the commercial extraction of molybdenum from its ores. samaterials.comd-nb.info

Hyphenated Techniques for Molybdenum Species Identification

Hyphenated techniques combine a separation method, typically chromatography, with a sensitive detection method like ICP-MS. postnova.com This powerful combination allows for the separation of different chemical species of an element, followed by their individual quantification.

Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (LC-ICP-MS) is a prominent hyphenated technique for molybdenum speciation. imoa.info High-performance liquid chromatography (HPLC), particularly anion-exchange chromatography, is used to separate different molybdenum species present in a sample. imoa.info The eluent from the HPLC column is then introduced directly into the ICP-MS for element-specific detection. imoa.inforesearchgate.net This approach provides information on the retention time of each species, which is characteristic of that species, and its elemental concentration.

Capillary Electrophoresis-Inductively Coupled Plasma-Mass Spectrometry (CE-ICP-MS) is another hyphenated technique that separates ionic species based on their electrophoretic mobility in a capillary under the influence of an electric field. researchgate.net The separated species are then detected by ICP-MS. This technique is particularly useful for the analysis of small sample volumes and for separating charged species.

These hyphenated techniques are crucial for understanding the biogeochemical cycling of molybdenum, its metabolic pathways, and its toxicological properties, as these are often species-dependent. researchgate.net

Electrochemical and Flow Analysis Approaches for Molybdenum

Advanced analytical techniques for the determination and characterization of molybdenum often leverage electrochemical principles and automated flow-based systems. These methods offer high sensitivity, selectivity, and efficiency, making them suitable for a wide range of sample matrices.

Voltammetric and Amperometric Methods for Molybdenum

Voltammetric and amperometric techniques are highly sensitive electrochemical methods for the determination of trace and ultra-trace levels of molybdenum. These methods are typically based on the electrochemical reduction or oxidation of a molybdenum complex at an electrode surface.

A predominant technique in this area is Catalytic Adsorptive Stripping Voltammetry (CAdSV) . This method involves the preconcentration of a Mo(VI) complex onto the surface of a working electrode, typically a hanging mercury drop electrode (HMDE) or a lead film electrode, followed by a voltammetric scan to reduce the adsorbed species. The signal is often catalytically enhanced by an oxidizing agent like chlorate (B79027) or dichromate, which re-oxidizes the reduced molybdenum species (Mo(V)) back to Mo(VI), allowing for multiple reduction events and thus amplifying the analytical signal. nih.govresearchgate.netacgpubs.org

The choice of complexing agent is crucial for the selectivity and sensitivity of the method. Various organic ligands that form stable complexes with Mo(VI) have been successfully employed. nih.govacgpubs.orgnih.govnih.govrsc.org The selection of the ligand and other experimental parameters is optimized to achieve the lowest possible detection limits.

Key research findings have demonstrated the utility of CAdSV for molybdenum determination in diverse samples, including water, plant foodstuffs, and certified reference materials. nih.govnih.gov The optimization of parameters such as pH, complexing agent concentration, accumulation potential, and accumulation time is critical for method performance. acgpubs.orgnih.gov For instance, one method based on the catalytic reduction of the adsorbed Mo(VI)-Alizarin Red S (ARS) complex on a lead film electrode in the presence of chlorate demonstrated a linear range of 2.65-20.00 µg/L with a detection limit of 0.79 µg/L. acgpubs.org Another highly sensitive procedure using a Mo(VI)-Tiron complex reported a detection limit as low as 0.006 ng/mL. nih.gov

Table 1: Comparison of CAdSV Methods for Molybdenum Determination

Complexing Agent	Electrode	Catalytic Agent	pH	Linear Range	Detection Limit	Reference
Pyrocatechol Violet (PCV)	HMDE	Chlorate	-	1.0x10⁻³-100.0 ng/mL	0.2 pg/mL	nih.gov
Oxine	HMDE	Chlorate	3.5	10 pM - 5.0 nM	1.7 pM	nih.gov
Tiron	HMDE	Chlorate	-	0.010-21.0 ng/mL	0.006 ng/mL	nih.gov
Alizarin Red S (ARS)	Lead Film Electrode	Chlorate	-	2.65-20.00 µg/L	0.79 µg/L	acgpubs.org
3-methoxy-4-Hydroxymandelic acid	-	-	-	-	4 ng/dm³	rsc.org

Multicommuted Flow Analysis for Molybdenum Determination

Multicommuted Flow Analysis (MCFA) is an automated analytical technique that offers high precision, reduced reagent consumption, and high sampling rates. nih.govicm.edu.pl This approach utilizes computer-controlled solenoid valves or micropumps to precisely manage the insertion of sample and reagent solutions into a carrier stream. icm.edu.plresearchgate.net The versatility of MCFA allows for the implementation of complex analytical procedures in a miniaturized and automated format. researchgate.netdoi.org

A sensitive MCFA procedure for the photometric determination of molybdenum in plant materials has been developed. nih.gov This method is based on the reaction of Mo(V) with thiocyanate (B1210189) ions in an acidic medium, forming a colored compound that is monitored photometrically. nih.gov To enhance sensitivity for determining molybdenum at the µg/L level without requiring a solvent extraction step, the system employed an LED-based photometer coupled with a long optical path length (200 mm) flow cell. nih.gov

The optimized system demonstrated a linear response for molybdenum in the concentration range of 50-500 µg/L, achieving a detection limit of 9.1 µg/L. nih.gov This method is characterized by its efficiency, with a sampling rate of 51 determinations per hour and minimal waste generation (3.75 mL per determination). nih.gov The accuracy of the MCFA method was validated by comparing the results with a reference method, showing agreement at a 95% confidence level. nih.gov The flexibility of flow analysis systems, including multicommutation, also allows for coupling with various detectors and sample pre-treatment steps like solid-phase extraction, enhancing selectivity and detection limits. mdpi.comscielo.br

Table 2: Performance Characteristics of a Multicommuted Flow Analysis Method for Molybdenum

Parameter	Value	Reference
Analyte Form	Mo(V)	nih.gov
Reagent	Thiocyanate (SCN⁻)	nih.gov
Detection Wavelength	474 nm	nih.gov
Linear Range	50-500 µg/L	nih.gov
Detection Limit	9.1 µg/L	nih.gov
Sampling Rate	51 determinations/hour	nih.gov
Waste Generation	3.75 mL/determination	nih.gov

Spectroelectrochemistry for Molybdenum Mechanistic Studies

Spectroelectrochemistry is a powerful hybrid technique that combines electrochemical control with spectroscopic measurement, providing detailed insights into the reaction mechanisms of redox-active species. This method is particularly valuable for studying complex biological and chemical systems involving molybdenum. By simultaneously monitoring spectroscopic changes (e.g., UV-vis, IR) as a function of applied electrode potential, it is possible to identify transient intermediates and elucidate electron and proton transfer dynamics. nih.govuni-rostock.de

A significant application of this technique has been in the study of the molybdenum nitrogenase (MoFe) enzyme, which is crucial for the biological nitrogen cycle. nih.govnih.govmpg.deacs.orgacs.org In recent research, molybdenum nitrogenase was covalently attached to a gold electrode, and Surface-Enhanced Infrared Absorption Spectroscopy (SEIRA) was coupled with electrochemistry to investigate its catalytic mechanism. nih.govnih.govmpg.de This biohybrid system allowed for electron transfer to the enzyme's active site, the FeMo-cofactor (FeMoco), mimicking the natural process. nih.govnih.gov

For the first time, researchers were able to experimentally observe both terminal and bridging S–H stretching frequencies, which result from the protonation of bridging sulfides in the FeMoco during the enzyme's turnover. This provided direct evidence for the critical role of these sulfides in the catalytic cycle of nitrogen reduction. nih.govmpg.de These experimental findings were further supported by quantum mechanical/molecular mechanical (QM/MM) calculations. nih.govmpg.de The technique has also been used to study CO inhibition, demonstrating both the binding and unbinding dynamics of carbon monoxide at the active site under electrochemical control. nih.govmpg.deacs.org Such studies advance the fundamental understanding of the molybdenum nitrogenase mechanistic cycle. nih.gov

Computational and Modeling Approaches in Molybdenum Analytical Chemistry

Computational modeling and advanced data analysis are indispensable tools in modern analytical chemistry, providing deeper understanding and predictive power for complex systems involving molybdenum.

Geochemical Modeling of Molybdenum Mobility

Geochemical modeling is used to understand and predict the fate, transport, and speciation of molybdenum in natural and contaminated environments, such as soils and groundwater. uu.nlscirp.orgnrc.gov Computer programs like PHREEQC are employed to simulate complex geochemical processes based on thermodynamic data. uu.nlnrc.gov These models can determine molybdenum speciation, adsorption behavior, and precipitation/dissolution reactions that control its concentration and mobility in the subsurface. uu.nl

Modeling studies have shown that molybdenum's fate is often governed by several key processes:

Precipitation: Molybdenum can precipitate as minerals like powellite (CaMoO₄) or iron molybdate. uu.nl The stability of these minerals is highly dependent on factors like the concentration of calcium and pH. nrc.gov

Adsorption: Molybdate (MoO₄²⁻), the dominant soluble species in many waters, can adsorb onto the surfaces of minerals, particularly iron oxyhydroxides. uu.nlresearchgate.net This process is also pH-dependent.

Speciation: The chemical form of molybdenum changes with environmental conditions. For example, in groundwater with a pH below 4, molybdenum can speciate as molybdic acid, which inhibits the precipitation of powellite. nrc.gov

In a study of a contaminated site, geochemical modeling revealed that molybdenum speciated primarily into dissolved molybdate and the mineral powellite. nrc.gov The precipitation of powellite acted as a sink, removing molybdate from the solution, while its later dissolution could act as a secondary source. nrc.gov Similarly, modeling of molybdenum in the Botlek area of Rotterdam indicated that its fate is determined by the precipitation of molybdenite and iron molybdate, as well as adsorption on iron oxyhydroxides. uu.nl These models are crucial for assessing the risks associated with molybdenum contamination and for developing remediation strategies, though their accuracy depends on the availability of high-quality kinetic and thermodynamic data. uu.nlresearchgate.net

Data Analysis and Chemometrics in Molybdenum Analytical Data

Chemometrics applies mathematical and statistical methods to extract meaningful information from chemical data. In the context of molybdenum analysis, techniques like Principal Component Analysis (PCA) and multivariate calibration are particularly useful for interpreting complex datasets and improving the accuracy of analytical measurements. nih.govmdpi.com

Principal Component Analysis (PCA) is a dimensionality reduction technique used to identify patterns and correlations in large geochemical datasets. researchgate.nettandfonline.com By transforming a large set of variables into a smaller set of uncorrelated principal components, PCA can reveal elemental associations that are indicative of specific geological or anthropogenic processes. mdpi.comtandfonline.com For example, in a study of an urban environment, PCA combined with clustering methods helped to distinguish between geogenic and anthropogenic sources of molybdenum. nih.gov It showed that in geogenic soils, Mo had an affinity for Fe/Mn oxides, whereas in anthropogenically influenced soils, Mo was associated with a group including Zn, Cu, Pb, and Ca, suggesting coprecipitation with carbonates. nih.gov

Multivariate Calibration methods, such as Partial Least Squares (PLS) regression, are employed to build predictive models for determining molybdenum concentrations in complex matrices where spectral or chemical interferences are present. researchgate.netresearchgate.net These techniques are superior to traditional univariate calibration because they use the full spectrum or a wide range of analytical signals, allowing them to model and compensate for interference effects. researchgate.netub.edu A flow-based spectrophotometric method for molybdenum successfully used a PLS model to circumvent significant interference from Fe(III), enabling the joint determination of both Mo(VI) and Fe(III). researchgate.net In another application, Raman spectroscopy was combined with PLS regression to develop a quantitative model for the molybdenum content in catalysts, achieving high accuracy with a low root mean square error of calibration (RMSEC) of 1.04%. mdpi.comresearchgate.net

Q & A

Basic: What are the most reliable methods for synthesizing high-purity metallic molybdenum coatings in laboratory settings?

Methodological Answer:
Metallic molybdenum coatings can be synthesized via molten salt electrodeposition. A validated approach involves using a Na₃AlF₆-NaF-Al₂O₃-MoO₃ system at 930°C, where molybdenum ions are reduced onto a substrate under controlled inert gas conditions. Key parameters include electrolyte composition, current density (typically 50–100 mA/cm²), and deposition time (2–4 hours). Post-deposition, annealing at 500–700°C enhances crystallinity and adhesion . Characterization via SEM/EDS is recommended to assess morphology and purity.

Advanced: How can researchers resolve contradictions in reported mechanical properties of molybdenum alloys under extreme temperatures?

Methodological Answer:
Discrepancies often arise from variations in impurity content (e.g., carbon, oxygen), grain boundary engineering, or testing protocols. To address this:

• Perform statistical meta-analysis of existing datasets, segregating studies by alloy composition (e.g., Mo-TZM vs. Mo-Re) and testing conditions (e.g., vacuum vs. oxidizing environments).
• Conduct controlled experiments using DOE (Design of Experiments) to isolate variables like annealing temperature and strain rate.
• Validate results via in-situ TEM to observe dislocation dynamics at high temperatures .

Basic: What standardized analytical techniques are used to quantify trace impurities in metallic molybdenum?

Methodological Answer:
Radiochemical neutron activation analysis (RNAA) is a gold standard for detecting impurities like U, Th, and rare earth elements at sub-ppm levels. The method involves irradiating molybdenum samples in a nuclear reactor, followed by ion-exchange chromatography (e.g., AG 1-X8 resin for anion separation) and gamma spectrometry . For non-radioactive labs, ICP-MS with collision/reaction cell technology (e.g., He mode) minimizes polyatomic interferences and achieves comparable sensitivity .

Advanced: How can computational modeling predict the thermodynamic stability of molybdenum-based compounds?

Methodological Answer:
Density Functional Theory (DFT) simulations using software like VASP or Quantum ESPRESSO are employed to calculate formation energies and phase diagrams. Key steps:

• Optimize crystal structures (e.g., BCC Mo) using PAW pseudopotentials and PBE functionals.
• Validate against experimental data from crystallographic databases (e.g., ICSD or CCDC entries for Mo complexes) .
• Incorporate machine learning (e.g., random forests) to predict stability trends in ternary systems like Mo-Si-B.

Basic: What are the critical physical properties of metallic molybdenum relevant to high-temperature applications?

Methodological Answer:
Key properties include:

• Melting point : 2,623°C (CRC Handbook, 4th ed.) .
• Thermal conductivity : 138 W/m·K at 20°C, decreasing with impurity content.
• Creep resistance : Enhanced by oxide dispersion strengthening (e.g., Mo-La₂O₃).
  Characterization via nanoindentation and high-temperature XRD is advised to assess performance under operational conditions .

Advanced: How do trace impurities like uranium or thorium affect the neutron absorption cross-section of molybdenum in nuclear applications?

Methodological Answer:
Even ppm-level U/Th impurities significantly increase thermal neutron capture due to their high absorption cross-sections (e.g., Th: 7.4 barns). Mitigation strategies:

• Purify Mo via zone refining or electron beam melting to reduce actinide content.
• Use RNAA (as in Park et al., 1988) for impurity quantification pre- and post-processing .
• Model neutron flux distribution using MCNP software to optimize Mo-based shielding designs.

Basic: What protocols ensure reproducibility in molybdenum oxidation studies?

Methodological Answer:

• Sample preparation : Mechanically polish surfaces to Ra < 0.1 µm; pre-anneal in H₂ atmosphere to remove oxide layers.
• Oxidation conditions : Use thermogravimetric analysis (TGA) with controlled O₂ partial pressures (e.g., 10⁻³–10⁻⁶ atm) at 500–800°C.
• Data reporting : Adhere to ASTM G54-91 standards for oxidation kinetics, including parabolic rate constants (kₚ) .

Advanced: How can researchers design collaborative studies to explore molybdenum’s role in catalytic CO₂ reduction?

Methodological Answer:

• Task distribution : Assign synthetic chemistry teams to prepare MoS₂/WS₂ heterostructures, while electrochemistry groups test Faradaic efficiency.
• Milestones : Phase I (6 months) – Optimize Mo-based catalysts; Phase II – Scale-up and in-situ XAFS analysis.
• Data sharing : Use cloud-based platforms (e.g., LabArchives) with standardized metadata templates .